1,3-Dipalmitin-D62

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Purification of Deuterated 1,3-Dipalmitin

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis and purification of deuterated 1,3-dipalmitin (B116919), a crucial isotopically labeled lipid for various research applications, including metabolic studies and as an internal standard in mass spectrometry-based analyses. This document outlines a feasible synthetic route, purification protocols, and the necessary analytical techniques for quality control.

Introduction

Deuterated 1,3-dipalmitin (glyceryl 1,3-dipalmitate) is a diglyceride in which some or all of the hydrogen atoms on the glycerol (B35011) backbone or the palmitic acid chains are replaced with deuterium. This isotopic labeling provides a distinct mass shift, making it an invaluable tool for tracing metabolic pathways and for precise quantification in complex biological matrices. The selective synthesis and rigorous purification of this compound are paramount to ensure its utility and to avoid interferences from isomeric and other impurities.

This guide focuses on a common and effective strategy for the synthesis of 1,3-dipalmitin deuterated on the glycerol backbone, specifically utilizing glycerol-d5 as a starting material.

Synthesis of Deuterated 1,3-Dipalmitin (from Glycerol-d5)

The most direct chemical synthesis route involves the selective esterification of the primary hydroxyl groups at the sn-1 and sn-3 positions of a deuterated glycerol backbone with palmitic acid. While enzymatic approaches using 1,3-specific lipases are also viable, this guide details a chemical synthesis approach.

Overall Reaction

The reaction involves the esterification of one molecule of glycerol-d5 with two molecules of palmitic acid to yield one molecule of 1,3-dipalmitin-d5 and two molecules of water.

Reaction: C₃H₃D₅O₃ (Glycerol-d5) + 2 C₁₆H₃₂O₂ (Palmitic Acid) → C₃₅H₆₃D₅O₅ (1,3-Dipalmitin-d5) + 2 H₂O

Synthesis Workflow

The synthesis can be visualized as a multi-step process involving the reaction of a deuterated glycerol precursor with a palmitoylating agent, followed by purification.

Caption: Workflow for the synthesis and purification of deuterated 1,3-dipalmitin.

Experimental Protocols

Synthesis of 1,3-Dipalmitin-d5

This protocol is adapted from general methods for the synthesis of 1,3-diglycerides.

Materials:

• Glycerol-d5 (≥98 atom % D)

• Palmitic acid (≥99%)

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (B109758) (DCM), anhydrous

• Hexane (B92381)

• Ethyl acetate (B1210297)

Procedure:

• In a round-bottom flask, dissolve glycerol-d5 (1 equivalent) and palmitic acid (2.2 equivalents) in anhydrous dichloromethane.

• Add DMAP (0.2 equivalents) to the solution.

• Cool the mixture to 0°C in an ice bath.

• Slowly add a solution of DCC (2.2 equivalents) in anhydrous dichloromethane to the reaction mixture with constant stirring.

• Allow the reaction to warm to room temperature and stir for 24-48 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate solvent system.

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with dilute hydrochloric acid, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification of 1,3-Dipalmitin-d5

Protocol 1: Column Chromatography

• Prepare a silica (B1680970) gel slurry in hexane and pack it into a glass column.

• Dissolve the crude product in a minimal amount of dichloromethane or hexane.

• Load the dissolved sample onto the top of the silica gel column.

• Elute the column with a gradient of hexane and ethyl acetate, starting with a low polarity mixture (e.g., 98:2 hexane:ethyl acetate) and gradually increasing the polarity.

• Collect fractions and analyze them by TLC to identify those containing the desired 1,3-dipalmitin-d5. The 1,3-isomer will typically elute before the 1,2-isomer and monoglycerides.

• Combine the pure fractions and evaporate the solvent to yield the purified product.

Protocol 2: Recrystallization

• Dissolve the partially purified 1,3-dipalmitin-d5 from column chromatography in a minimal amount of hot acetone.

• Allow the solution to cool slowly to room temperature.

• Further cool the solution in an ice bath to promote crystallization. The 1,3-isomer is generally less soluble than the 1,2-isomer and will crystallize out.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold acetone.

• Dry the crystals under vacuum to obtain pure 1,3-dipalmitin-d5.

Data Presentation

The following tables summarize expected quantitative data for the synthesis and purification of deuterated 1,3-dipalmitin.

Table 1: Synthesis Reaction Parameters

Parameter	Value
Molar Ratio (Glycerol-d5:Palmitic Acid:DCC)	1 : 2.2 : 2.2
Catalyst	DMAP
Solvent	Anhydrous Dichloromethane
Reaction Temperature	0°C to Room Temperature
Reaction Time	24 - 48 hours
Expected Yield (Crude)	70 - 85%

Table 2: Purification Parameters

Purification Step	Details	Expected Purity
Column Chromatography
Stationary Phase	Silica Gel	>95%
Mobile Phase	Hexane:Ethyl Acetate Gradient
Recrystallization
Solvent	Acetone	>99%
Temperature	Hot dissolution, slow cooling

Analytical Characterization

The purity and identity of the synthesized deuterated 1,3-dipalmitin should be confirmed by appropriate analytical techniques.

Analytical Workflow:

A Technical Guide to 1,3-Dipalmitin-D62: Properties, Synthesis, Analysis, and Biological Relevance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of the deuterated lipid 1,3-Dipalmitin-D62. It includes detailed experimental protocols for its synthesis and analysis, and explores its role in cellular signaling, making it a valuable resource for researchers in lipidomics, drug development, and metabolic studies.

Core Physical and Chemical Properties

1,3-Dipalmitin-D62 is a deuterated form of 1,3-Dipalmitin, a diacylglycerol where the fatty acid palmitic acid is esterified to the first and third carbons of the glycerol (B35011) backbone. The "D62" designation indicates that the 62 hydrogen atoms on the two palmitoyl (B13399708) chains have been replaced with deuterium (B1214612). This isotopic labeling makes it a powerful tool for use as an internal standard in mass spectrometry-based quantitative analysis and as a tracer in metabolic research.

Table 1: Physical and Chemical Properties of 1,3-Dipalmitin-D62 and 1,3-Dipalmitin

Property	1,3-Dipalmitin-D62	1,3-Dipalmitin (Non-deuterated)
Synonyms	Glyceryl 1,3-dipalmitate-d62, 1,3-Dipalmitoyl-glycerol-d62	Glyceryl 1,3-dipalmitate, 1,3-Dipalmitoylglycerol
CAS Number	2692624-34-1[1]	502-52-3[1]
Molecular Formula	C₃₅H₆D₆₂O₅[1]	C₃₅H₆₈O₅
Molecular Weight	631.29 g/mol [1]	568.9 g/mol
Appearance	Solid, White to Off-white[1]	Solid
Purity	Typically >98%	>99% available commercially
Melting Point	Not explicitly reported, expected to be similar to the non-deuterated form.	73-74 °C
Solubility	Soluble in organic solvents such as chloroform (B151607) and methanol. Insoluble in water.	Insoluble in water
Storage	Recommended storage at -20°C, protected from light. In solvent, -80°C for up to 6 months.	Store in a cool, dry place.

Experimental Protocols

Synthesis of 1,3-Dipalmitin-D62

Stage 1: Synthesis of Perdeuterated Palmitic Acid (Palmitic Acid-d31)

Perdeuterated fatty acids can be synthesized via hydrothermal H/D exchange using heavy water (D₂O) as the deuterium source and a metal catalyst.

• Materials: Palmitic acid, D₂O, Platinum on carbon (Pt/C) catalyst.

• Protocol:

  • In a high-pressure reactor, combine palmitic acid, D₂O, and a catalytic amount of Pt/C.

  • Seal the reactor and heat to a high temperature (e.g., 200-250°C) for an extended period (e.g., 24-48 hours) to facilitate the H/D exchange.

  • After cooling, extract the deuterated palmitic acid with an organic solvent.

  • Purify the product by recrystallization or chromatography.

  • Confirm the level of deuteration using mass spectrometry.

Stage 2: Enzymatic Esterification of Glycerol with Palmitic Acid-d31

A 1,3-regiospecific lipase (B570770) is used to catalyze the esterification of glycerol with two molecules of the deuterated palmitic acid.

• Materials: Glycerol, Palmitic Acid-d31, Immobilized 1,3-regiospecific lipase (e.g., Lipozyme RM IM), molecular sieves, and a solvent-free system or an organic solvent like hexane.

• Protocol:

  • Combine glycerol and a 2:1 molar excess of Palmitic Acid-d31 in a reaction vessel.

  • Add the immobilized lipase (typically 5-10% by weight of substrates).

  • Include molecular sieves to remove the water produced during the reaction, which drives the equilibrium towards product formation.

  • Incubate the mixture at a controlled temperature (e.g., 50-60°C) with constant stirring for several hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Once the reaction is complete, remove the immobilized enzyme by filtration.

  • Purify the resulting 1,3-Dipalmitin-D62 from the reaction mixture using column chromatography on silica (B1680970) gel.

Workflow for the Proposed Synthesis of 1,3-Dipalmitin-D62

Caption: Proposed two-stage chemo-enzymatic synthesis of 1,3-Dipalmitin-D62.

Analytical Protocols

2.2.1. Quantitative Analysis by LC-MS/MS

This method is ideal for the precise quantification of 1,3-Dipalmitin-D62 in complex biological matrices, where it often serves as an internal standard for the quantification of endogenous diacylglycerols.

• Sample Preparation (from plasma):

  • Perform a liquid-liquid extraction of lipids from the plasma sample using a chloroform/methanol mixture (e.g., Folch or Bligh-Dyer method).

  • To the lipid extract, add a known amount of a suitable internal standard if 1,3-Dipalmitin-D62 is the analyte. If it is the internal standard, add it at the beginning of the extraction.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the lipid extract in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Parameters:

  • Chromatography: Reverse-phase liquid chromatography (RPLC) is commonly used.

    • Column: A C18 column is suitable.

    • Mobile Phase: A gradient of acetonitrile/isopropanol and water with an additive like ammonium (B1175870) formate.

  • Mass Spectrometry: Electrospray ionization (ESI) in positive mode is typically used.

    • Detection: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity. The transitions would be specific for the precursor and product ions of 1,3-Dipalmitin-D62.

2.2.2. Analysis by GC-MS

For GC-MS analysis, diacylglycerols are typically derivatized to increase their volatility. A common method is to convert them into their fatty acid methyl esters (FAMEs).

• Derivatization to FAMEs:

  • Hydrolyze the diacylglycerol to release the fatty acids.

  • Methylate the fatty acids using a reagent such as methanolic HCl or BF₃-methanol.

  • Extract the resulting FAMEs into an organic solvent like hexane.

• GC-MS Parameters:

  • Column: A polar capillary column (e.g., a wax-type column) is used to separate the FAMEs.

  • Carrier Gas: Helium or hydrogen.

  • Injection: Split or splitless injection depending on the concentration.

  • Mass Spectrometry: Electron ionization (EI) is used, and the mass spectrometer is operated in full scan or selected ion monitoring (SIM) mode to detect the characteristic fragmentation patterns of the deuterated palmitic acid methyl ester.

2.2.3. Structural Confirmation by NMR Spectroscopy

¹H and ¹³C NMR can be used to confirm the structure of 1,3-Dipalmitin-D62. The absence of signals in the ¹H NMR spectrum corresponding to the palmitoyl chains and the altered splitting patterns in the ¹³C NMR spectrum provide definitive evidence of deuteration.

• Sample Preparation: Dissolve a sufficient amount of the purified compound in a deuterated solvent such as chloroform-d (B32938) (CDCl₃).

• ¹H NMR Parameters:

  • A standard proton NMR experiment is run. The key observation will be the significant reduction or absence of signals in the aliphatic region corresponding to the CH₂ and CH₃ groups of the palmitoyl chains. The signals for the glycerol backbone protons will remain.

• ¹³C NMR Parameters:

  • A standard carbon NMR experiment is performed. The signals for the carbons in the deuterated palmitoyl chains will show coupling to deuterium, resulting in characteristic multiplets, and their intensities will be reduced compared to the non-deuterated analogue.

Biological Significance and Signaling Pathway

1,3-Diacylglycerols, including 1,3-Dipalmitin, are important lipid molecules that can act as second messengers in various cellular signaling pathways. One of the most well-characterized pathways is the activation of Protein Kinase C (PKC).

Protein Kinase C (PKC) Activation by Diacylglycerol

In this pathway, extracellular signals (e.g., hormones, neurotransmitters) bind to G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs) on the cell surface. This leads to the activation of Phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) in the plasma membrane to generate two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).

IP₃ diffuses into the cytoplasm and binds to its receptors on the endoplasmic reticulum, causing the release of calcium ions (Ca²⁺) into the cytosol. The increase in intracellular Ca²⁺ and the presence of DAG at the plasma membrane synergistically activate conventional isoforms of PKC. Activated PKC can then phosphorylate a wide range of target proteins, leading to various cellular responses such as cell proliferation, differentiation, and apoptosis.

Diagram of the Diacylglycerol-Mediated Protein Kinase C Signaling Pathway

Caption: Diacylglycerol-mediated activation of Protein Kinase C (PKC).

References

• 1. pubs.acs.org [pubs.acs.org]

The Biological Significance of 1,3-Dipalmitin in Lipid Metabolism: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dipalmitin (B116919), a diacylglycerol (DAG) comprised of a glycerol (B35011) backbone with palmitic acid esterified at the sn-1 and sn-3 positions, is a key intermediate and signaling molecule in lipid metabolism. While structurally similar to other diacylglycerols, its specific isomeric form dictates a unique metabolic fate and biological activity. This technical guide provides a comprehensive overview of the biological significance of 1,3-dipalmitin, focusing on its metabolic pathways, role in cellular signaling, and implications for health and disease. This document is intended to serve as a resource for researchers, scientists, and drug development professionals engaged in the study of lipid metabolism and related therapeutic areas.

Physicochemical Properties of 1,3-Dipalmitin

A thorough understanding of the physicochemical properties of 1,3-dipalmitin is fundamental to interpreting its biological behavior.

Property	Value	Reference(s)
Molecular Formula	C35H68O5	[1]
Molecular Weight	568.91 g/mol	[1]
Melting Point	72-74 °C	[2]
Boiling Point	628.6±22.0 °C (Predicted)	[2]
Density	0.930±0.06 g/cm3 (Predicted)	[2]
Storage Temperature	-20°C	[2]
Solubility	Chloroform (Slightly), Ethyl Acetate (B1210297) (Slightly)	[2]

Digestion and Absorption of 1,3-Dipalmitin Containing Lipids

The initial step in the metabolic journey of dietary 1,3-dipalmitin-containing triglycerides involves their hydrolysis in the gastrointestinal tract. Pancreatic lipase (B570770), a key enzyme in this process, exhibits sn-1,3 regiospecificity, meaning it preferentially cleaves fatty acids from the outer positions of the glycerol backbone.[3]

In the case of a triglyceride like 1,3-dipalmitoyl-2-oleoylglycerol (B142765) (POP), this enzymatic action releases two molecules of palmitic acid and one molecule of 2-oleoylglycerol (a 2-monoacylglycerol).[4] These products, along with bile salts, form mixed micelles, which facilitate their absorption by enterocytes, the cells lining the small intestine.

Figure 1: Digestion of 1,3-Dipalmitoyl-2-oleoylglycerol (POP) in the small intestine.

Experimental Protocol: In Vitro Digestion of Diacylglycerol-Rich Oils

This protocol provides a general framework for simulating the intestinal digestion of lipids.[5][6][7]

Materials:

• Diacylglycerol-rich oil sample

• Simulated gastric fluid (SGF) with pepsin

• Simulated intestinal fluid (SIF) with pancreatin (B1164899) and bile salts

• pH-stat apparatus

• NaOH solution (e.g., 0.1 M) for titration

• Water bath or incubator at 37°C

Procedure:

• Gastric Phase:

  • Emulsify the oil sample in SGF.

  • Incubate at 37°C with gentle agitation for a specified time (e.g., 30-60 minutes) to simulate gastric digestion.

• Intestinal Phase:

  • Transfer the gastric chyme to a reaction vessel containing SIF.

  • Initiate the reaction by adding pancreatin solution.

  • Maintain the pH at a constant level (e.g., 7.0) using the pH-stat by titrating with NaOH solution. The volume of NaOH consumed is proportional to the amount of free fatty acids released.

  • Incubate at 37°C with continuous stirring for the desired duration (e.g., 2 hours).

• Analysis:

  • Aliquots can be taken at different time points to analyze the composition of the digestion products (free fatty acids, monoacylglycerols, diacylglycerols, and remaining triacylglycerols) using techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Intracellular Metabolism of 1,3-Dipalmitin and its Derivatives

Following absorption into the enterocytes, the metabolic fate of the hydrolysis products of 1,3-dipalmitin-containing lipids is crucial. The absorbed 2-monoacylglycerols and free fatty acids are re-esterified to form triacylglycerols (TAGs) via the monoacylglycerol pathway. These newly synthesized TAGs are then incorporated into chylomicrons, which are secreted into the lymphatic system and eventually enter the bloodstream.

Within peripheral cells, such as hepatocytes and adipocytes, TAGs are hydrolyzed by lipoprotein lipase (LPL) and hormone-sensitive lipase (HSL) to release fatty acids and glycerol.[8][9][10][11] The resulting 1,3-dipalmitin can then enter several metabolic pathways:

• Re-esterification into Triacylglycerols: 1,3-Dipalmitin can be acylated by diacylglycerol acyltransferase (DGAT) enzymes to form tripalmitin, which is then stored in lipid droplets.[12][13][14][15][16]

• Conversion to Phospholipids (B1166683): 1,3-Dipalmitin can be phosphorylated by a diacylglycerol kinase (DGK) to yield phosphatidic acid, a precursor for the synthesis of various phospholipids that are essential components of cellular membranes.[10][17]

• Hydrolysis and Fatty Acid Release: Intracellular lipases can hydrolyze 1,3-dipalmitin to release palmitic acid, which can then be utilized for energy production via β-oxidation or enter other metabolic pathways.[18][19]

References

• 1. Recent advances in liposome development for studying protein-lipid interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,3-Dipalmitin | 502-52-3 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Protocol for using artificial lipid droplets to study the binding affinity of lipid droplet-associated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Direct Detection of S-Palmitoylation by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Knockdown of Triglyceride Synthesis Does Not Enhance Palmitate Lipotoxicity or Prevent Oleate-Mediated Rescue in Rat Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scilit.com [scilit.com]
• 10. The incorporation of acetate and palmitate into lipids by human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Phosphatidic Acid Signaling and Function in Nuclei - PMC [pmc.ncbi.nlm.nih.gov]
• 12. DGAT enzymes are required for triacylglycerol synthesis and lipid droplets in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. profiles.wustl.edu [profiles.wustl.edu]
• 14. Diacylglycerol Acyltransferase 1 Is Regulated by Its N-Terminal Domain in Response to Allosteric Effectors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Activities of acyl-CoA:diacylglycerol acyltransferase (DGAT) and phospholipid:diacylglycerol acyltransferase (PDAT) in microsomal preparations of developing sunflower and safflower seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]
• 18. Emerging methodologies to investigate lipid–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

A Technical Guide to 1,3-Dipalmitin-D62 for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial availability and technical application of 1,3-Dipalmitin-D62, a deuterated lipid standard essential for cutting-edge research in lipidomics, metabolic flux analysis, and drug development. This document outlines the compound's specifications from a key commercial supplier, a detailed experimental protocol for its use as an internal standard in mass spectrometry-based lipid analysis, and visualizations of the experimental workflow and relevant biological pathways.

Commercial Sourcing of 1,3-Dipalmitin-D62

The acquisition of high-purity, isotopically labeled standards is a critical first step for any quantitative analysis. 1,3-Dipalmitin-D62 is a specialized chemical, and its availability is primarily through vendors catering to the research and pharmaceutical sectors. MedChemExpress is a notable commercial supplier for this compound.

Table 1: Commercial Supplier and Product Specifications for 1,3-Dipalmitin-D62

Supplier	Product Name	Catalog Number	Purity	Available Quantities	Notes
MedChemExpress	1,3-Dipalmitin-d62	HY-128792S	≥98.0%	1 mg, 5 mg	Also referred to as Glyceryl 1,3-dipalmitate-d6. Intended for use as a tracer or internal standard for NMR, GC-MS, or LC-MS.[1]
Larodan	Custom Synthesis	-	>99% (Typical)	Custom	Offers custom synthesis of complex and novel lipids, including stable isotope-labeled compounds.[2][3][4][5][6]

Experimental Protocol: Quantification of Diacylglycerols using 1,3-Dipalmitin-D62 as an Internal Standard

The following protocol is a representative example of how 1,3-Dipalmitin-D62 can be employed as an internal standard for the accurate quantification of diacylglycerol (DAG) species in biological samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method is adapted from established lipidomics workflows.[7]

Materials and Reagents

• Biological sample (e.g., cell culture, tissue homogenate)

• 1,3-Dipalmitin-D62 internal standard solution (of known concentration)

• Chloroform (B151607)

• Methanol (B129727)

• Water (LC-MS grade)

• Ammonium (B1175870) acetate

• Mobile Phase A: Acetonitrile:Water:Isopropanol (30:40:30, v/v/v) with 10 mM ammonium formate (B1220265) and 0.1% formic acid

• Mobile Phase B: Acetonitrile:Water:Isopropanol (10:5:85, v/v/v) with 10 mM ammonium formate and 0.1% formic acid

Sample Preparation and Lipid Extraction

• To a known amount of the biological sample (e.g., 1 million cells or 10 mg of tissue), add a precise volume of the 1,3-Dipalmitin-D62 internal standard solution.

• Perform a lipid extraction using a modified Bligh-Dyer method. Add chloroform and methanol to the sample to create a single-phase system and vortex thoroughly.

• Add chloroform and water to induce phase separation.

• Centrifuge the sample to pellet any solid debris and clearly separate the aqueous and organic phases.

• Carefully collect the lower organic phase, which contains the lipids.

• Dry the extracted lipids under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in a known volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Use a C18 reversed-phase column suitable for lipid analysis.

  • Inject the reconstituted lipid extract onto the column.

  • Employ a gradient elution using Mobile Phase A and Mobile Phase B to separate the different lipid species. A typical gradient might start with a high percentage of Mobile Phase A, gradually increasing the proportion of the more non-polar Mobile Phase B to elute the triacylglycerols and other neutral lipids.

• Mass Spectrometry (MS):

  • Operate the mass spectrometer in positive ion mode.

  • Use electrospray ionization (ESI) as the ion source.

  • For quantification, use Multiple Reaction Monitoring (MRM) or a neutral loss scan. The ammonium adducts of diacylglycerols are often monitored.

  • MRM Transitions:

    • For 1,3-Dipalmitin-D62, the precursor ion would be the [M+NH4]+ ion, and the product ion would correspond to the neutral loss of one of the deuterated palmitic acid chains.

    • Set up similar transitions for the endogenous diacylglycerol species to be quantified.

  • A neutral loss scan can be used to detect all diacylglycerols in the sample by scanning for the loss of a specific fatty acyl group.

Data Analysis and Quantification

• Integrate the peak areas for the endogenous diacylglycerol species and the 1,3-Dipalmitin-D62 internal standard from the extracted ion chromatograms.

• Calculate the response ratio by dividing the peak area of the endogenous lipid by the peak area of the internal standard.

• Create a calibration curve using known concentrations of non-deuterated 1,3-dipalmitin (B116919) standards spiked with the same amount of the D62 internal standard.

• Determine the concentration of the endogenous diacylglycerols in the sample by comparing their response ratios to the calibration curve.

Visualizing the Experimental Workflow and Biological Context

To further clarify the experimental process and the biological relevance of 1,3-dipalmitin, the following diagrams have been generated using the Graphviz DOT language.

Caption: Experimental workflow for lipid quantification.

Caption: Diacylglycerol metabolism and signaling pathways.

This guide serves as a foundational resource for researchers integrating 1,3-Dipalmitin-D62 into their experimental designs. For specific applications, further optimization of the described protocol may be necessary.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. labmix24.com [labmix24.com]
• 3. larodan.com [larodan.com]
• 4. larodan.com [larodan.com]
• 5. stratech.co.uk [stratech.co.uk]
• 6. stratech.co.uk [stratech.co.uk]
• 7. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Stability and Storage of 1,3-Dipalmitin-D62: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 1,3-Dipalmitin-D62. The information herein is crucial for maintaining the integrity of this stable isotope-labeled compound, ensuring the accuracy and reproducibility of research findings. This document details potential degradation pathways, analytical methodologies for stability assessment, and visual representations of relevant biological signaling pathways.

Physicochemical Properties and Storage Conditions

1,3-Dipalmitin-D62 is a deuterated form of 1,3-Dipalmitin, a diacylglycerol. The stability of this compound is critical for its use as an internal standard or tracer in various analytical applications. Proper storage is paramount to prevent degradation.

Table 1: Recommended Storage Conditions for 1,3-Dipalmitin-D62

Form	Storage Temperature	Duration	Additional Precautions
Solid	-20°C	Long-term	Protect from light.
In Solvent	-80°C	Up to 6 months	Protect from light; use appropriate inert solvent.
In Solvent	-20°C	Up to 1 month	Protect from light; use appropriate inert solvent.

Data compiled from supplier recommendations.

Potential Degradation Pathways

Diacylglycerols like 1,3-Dipalmitin are susceptible to two primary degradation pathways: hydrolysis and oxidation. The deuteration in 1,3-Dipalmitin-D62 is on the fatty acid chains and is not expected to significantly alter these fundamental degradation routes.

Hydrolysis

The ester linkages in 1,3-Dipalmitin-D62 can be hydrolyzed, leading to the formation of palmitic acid-D31 and monopalmitin-D31, and eventually glycerol. This process can be catalyzed by acids, bases, or enzymes (lipases).

Oxidation

While palmitic acid is a saturated fatty acid and thus less prone to oxidation than unsaturated fatty acids, oxidation can still occur under harsh conditions, particularly at the glyceride backbone. This can lead to the formation of various oxidative byproducts.

Stability Assessment: Forced Degradation Studies

Table 2: Hypothetical Forced Degradation Study Design for 1,3-Dipalmitin-D62

Stress Condition	Reagent/Condition	Duration	Expected Degradation Products
Acid Hydrolysis	0.1 M HCl	24 - 48 hours	Palmitic acid-D31, 1- and 2-Monopalmitin-D31, Glycerol
Base Hydrolysis	0.1 M NaOH	24 - 48 hours	Palmitic acid-D31 (as salt), 1- and 2-Monopalmitin-D31, Glycerol
Oxidation	3% H₂O₂	24 - 48 hours	Oxidized glyceride species, aldehydes, ketones
Thermal	60°C	7 days	Potential for hydrolysis and oxidation products
Photolytic	ICH Q1B conditions	7 days	Potential for oxidative degradation

Experimental Protocols

Protocol for a Stability-Indicating HPLC-ELSD Method

This protocol describes a general approach for developing a stability-indicating High-Performance Liquid Chromatography (HPLC) method with an Evaporative Light Scattering Detector (ELSD) for the analysis of 1,3-Dipalmitin-D62 and its potential degradation products.

Objective: To separate and quantify 1,3-Dipalmitin-D62 from its potential degradation products generated during forced degradation studies.

Materials:

• 1,3-Dipalmitin-D62 reference standard

• Stressed samples of 1,3-Dipalmitin-D62

• HPLC grade n-hexane

• HPLC grade isopropanol (B130326)

• HPLC grade acetonitrile (B52724)

• HPLC grade dichloromethane

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and column oven

• Evaporative Light Scattering Detector (ELSD)

• Normal-phase silica (B1680970) column (e.g., 250 mm x 4.6 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase: A gradient of n-hexane and isopropanol or a mixture of acetonitrile and dichloromethane.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30-40°C

• Injection Volume: 10-20 µL

• ELSD Settings:

  • Nebulizer Temperature: 30-40°C

  • Evaporator Temperature: 30-40°C

  • Gas Flow Rate (Nitrogen): 1.5 - 2.0 L/min

Procedure:

• Standard Preparation: Prepare a stock solution of 1,3-Dipalmitin-D62 in a suitable solvent (e.g., chloroform (B151607) or a mixture of mobile phase components). Prepare a series of working standards by serial dilution.

• Sample Preparation: Dilute the stressed samples with a suitable solvent to a concentration within the linear range of the assay.

• Analysis: Inject the standards and samples onto the HPLC system.

• Data Analysis: Identify and quantify the peaks corresponding to 1,3-Dipalmitin-D62 and any degradation products by comparing their retention times with the reference standard and unstressed sample. The peak area from the ELSD is used for quantification.

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness.[3][4]

Visualization of Relevant Signaling Pathways

1,3-Dipalmitin, as a diacylglycerol (DAG), is a crucial second messenger in various cellular signaling pathways. A primary mechanism of DAG action is the activation of Protein Kinase C (PKC).

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biomedres.us [biomedres.us]
• 3. mdpi.com [mdpi.com]
• 4. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

The Natural Occurrence of 1,3-Dipalmitin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dipalmitin (B116919), a diacylglycerol (DAG) composed of a glycerol (B35011) backbone esterified with two palmitic acid molecules at positions 1 and 3, is a naturally occurring lipid molecule found across various biological systems. While not as abundant as its triacylglycerol (TAG) counterparts, 1,3-dipalmitin and other DAGs play crucial roles as intermediates in lipid metabolism and as signaling molecules. This technical guide provides a comprehensive overview of the natural occurrence of 1,3-dipalmitin, its biosynthesis, and the analytical methodologies used for its study. The information is tailored for researchers, scientists, and professionals in drug development who are interested in the physiological and pathological significance of this specific diacylglycerol isomer.

Data Presentation: Natural Occurrence of 1,3-Dipalmitin

The quantitative data on the natural occurrence of 1,3-dipalmitin is sparse in publicly available literature. While its presence has been reported in various organisms, precise concentration levels are often not specified. The following tables summarize the available information.

Table 1: Occurrence of 1,3-Dipalmitin in Plants

Plant Species	Common Name	Tissue/Fraction	Concentration	Reference
Triticum aestivum	Common Wheat	Leaves	Presence reported, but not quantified.[1][2]	[1][2]
Sciadopitys verticillata	Japanese Umbrella-Pine	Not specified	Presence reported, but not quantified.[2]
Sauromatum giganteum	Voodoo Lily	Not specified	Presence reported, but not quantified.
Cocoa Butter (Theobroma cacao)	Cocoa Bean	Fat Fraction	Minor Species (up to 7% of total SUS-type TAGs, which includes PLP)
Various Vegetable Oils	-	Oil	Present as a glycidol (B123203) fatty acid ester.

Table 2: Occurrence of 1,3-Dipalmitin in Animals

Animal Species	Tissue/Fraction	Concentration	Reference
Human	Adipose Tissue	Presence expected as an intermediate in lipid metabolism, but specific concentration of 1,3-dipalmitin is not readily available.
Human	Milk	Not typically reported as a major component; focus is often on triacylglycerols like 1,3-dioleoyl-2-palmitoylglycerol (B22191) (OPO).
Mammals (General)	Skeletal Muscle, Liver	Diacylglycerols, in general, are important signaling molecules in these tissues, particularly in the context of insulin (B600854) resistance.

Table 3: Occurrence of 1,3-Dipalmitin in Microorganisms

Microorganism	Species/Strain	Conditions	Concentration	Reference
Data Not Available	-	-	-	-

Signaling and Metabolic Pathways

1,3-Dipalmitin, as a diacylglycerol, is a key intermediate in the biosynthesis of triacylglycerols and phospholipids. It also functions as a second messenger in various cellular signaling pathways.

Biosynthesis of Diacylglycerols in Plants (Kennedy Pathway)

The de novo synthesis of diacylglycerols in plants primarily occurs via the Kennedy pathway. This pathway involves the sequential acylation of glycerol-3-phosphate.

Caption: De novo diacylglycerol biosynthesis in plants via the Kennedy pathway.

Diacylglycerol Signaling Pathway in Animal Cells

In animal cells, diacylglycerols are crucial second messengers that can be generated from the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC). DAG activates protein kinase C (PKC), which in turn phosphorylates downstream targets, influencing a wide range of cellular processes, including insulin signaling.

Caption: Diacylglycerol-mediated signaling pathway in animal cells.

Experimental Protocols

Accurate quantification of 1,3-dipalmitin in biological matrices requires robust and validated analytical methods. The following sections outline key experimental protocols for the extraction and analysis of diacylglycerols.

Lipid Extraction from Plant Tissues (e.g., Leaves)

This protocol is adapted for the extraction of lipids, including diacylglycerols, from plant tissues, minimizing enzymatic degradation.

Materials:

• Fresh plant tissue

• Isopropanol (B130326) with 0.01% Butylated Hydroxytoluene (BHT)

• Chloroform (B151607)

• Methanol

• 1 M Potassium Chloride (KCl)

• Deionized water

• Glass tubes with Teflon-lined screw caps

• Homogenizer or mortar and pestle

• Heating block

• Centrifuge

Procedure:

• Immediately after harvesting, immerse a known weight of fresh plant tissue (e.g., 1-2 g) into a pre-heated (75°C) glass tube containing 3 mL of isopropanol with 0.01% BHT to inactivate lipases.

• Incubate at 75°C for 15 minutes.

• Cool the sample to room temperature. Add 1.5 mL of chloroform and 0.6 mL of water.

• Homogenize the tissue thoroughly using a homogenizer or by grinding with a mortar and pestle.

• Transfer the homogenate to a clean glass tube. Add 4 mL of a chloroform:methanol (2:1, v/v) solution containing 0.01% BHT.

• Agitate the mixture at room temperature for 1 hour.

• Centrifuge at 1000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new tube.

• To remove non-lipid contaminants, wash the lipid extract by adding 1 mL of 1 M KCl. Vortex briefly and centrifuge at 1000 x g for 5 minutes. Discard the upper aqueous phase.

• Repeat the wash step with 2 mL of deionized water.

• Dry the final lipid extract under a stream of nitrogen gas.

• Resuspend the dried lipid extract in a known volume of chloroform:methanol (2:1, v/v) for subsequent analysis.

Lipid Extraction from Animal Tissues (Folch Method)

The Folch method is a classic and widely used protocol for the total lipid extraction from animal tissues.

Materials:

• Animal tissue (e.g., adipose, liver)

• Chloroform

• Methanol

• 0.9% Sodium Chloride (NaCl) solution

• Homogenizer

• Centrifuge

• Glassware

Procedure:

• Weigh a portion of the frozen tissue (e.g., 100 mg) and place it in a glass homogenizer tube.

• Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture to the tissue (e.g., 2 mL for 100 mg of tissue).

• Homogenize the tissue until a uniform suspension is obtained.

• Filter the homogenate through a solvent-resistant filter (e.g., Whatman No. 1) to remove solid debris.

• Add 0.2 volumes of 0.9% NaCl solution to the filtered extract (e.g., 0.4 mL for 2 mL of extract).

• Vortex the mixture vigorously for 30 seconds and then centrifuge at 500 x g for 10 minutes to facilitate phase separation.

• Two distinct phases will form: an upper aqueous phase and a lower organic phase containing the lipids.

• Carefully remove the upper aqueous phase by aspiration.

• Collect the lower organic phase, which contains the total lipid extract.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipids in a suitable solvent for analysis.

Quantification of 1,3-Dipalmitin by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and quantification of individual lipid species, including diacylglycerols, after derivatization.

1. Derivatization of Diacylglycerols:

• To increase volatility and improve chromatographic separation, the hydroxyl group of diacylglycerols must be derivatized, typically by silylation.

• Procedure:

  • To the dried lipid extract, add 100 µL of a silylating agent mixture, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) in pyridine.

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • After cooling to room temperature, the sample is ready for GC-MS analysis.

2. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Split/splitless injector, operated in splitless mode at a temperature of 280-300°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp 1: Increase to 250°C at 15°C/minute.

  • Ramp 2: Increase to 340°C at 5°C/minute, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-700.

  • Selected Ion Monitoring (SIM) can be used for enhanced sensitivity and specificity, monitoring characteristic fragment ions of the derivatized 1,3-dipalmitin.

3. Quantification:

• Quantification is achieved by creating a calibration curve using a certified standard of 1,3-dipalmitin.

• An internal standard (e.g., a deuterated diacylglycerol or a diacylglycerol with an odd-chain fatty acid) should be added to the sample prior to extraction to correct for variations in extraction efficiency and instrument response.

Experimental Workflow for 1,3-Dipalmitin Analysis

Caption: A typical experimental workflow for the quantification of 1,3-dipalmitin.

Conclusion

1,3-Dipalmitin is a naturally occurring diacylglycerol that serves as a metabolic intermediate and a signaling molecule in a variety of organisms. While its widespread presence is acknowledged, detailed quantitative data across different species and tissues remain limited, highlighting an area for future research. The provided experimental protocols for extraction and GC-MS analysis offer a robust framework for scientists to accurately quantify 1,3-dipalmitin and other diacylglycerols in biological samples. Understanding the biosynthesis and signaling pathways involving 1,3-dipalmitin is crucial for elucidating its role in both normal physiology and in the pathology of diseases such as metabolic syndrome and cancer, offering potential targets for drug development.

References

• 1. A GC-MS Metabolic Study on Lipophilic Compounds in the Leaves of Common Wheat Triticum aestivum L - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,3-Dipalmitin | C35H68O5 | CID 68149 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Nuances of Isotopic Purity: A Technical Guide to Commercially Available 1,3-Dipalmitin-D62

For researchers, scientists, and drug development professionals, the precise isotopic enrichment of deuterated standards is a critical parameter ensuring data accuracy and experimental reproducibility. This in-depth technical guide provides a comprehensive overview of the isotopic purity of commercially available 1,3-Dipalmitin-D62, including the analytical methodologies used for its determination.

While specific isotopic purity values are lot-dependent and must be obtained from the supplier-specific Certificate of Analysis (CoA), this guide outlines the common techniques employed to quantify the isotopic distribution of this essential lipid standard. Understanding these methods empowers researchers to critically evaluate the quality of the standards they use and to implement verification protocols within their own laboratories.

Isotopic Purity of 1,3-Dipalmitin-D62: A Summary

Deuterated 1,3-Dipalmitin (1,3-Dipalmitin-D62) is a vital internal standard for mass spectrometry-based quantitative analysis of lipids. Its efficacy hinges on a high degree of isotopic enrichment, which minimizes interference from the naturally occurring isotopes of its non-deuterated counterpart. Commercially available 1,3-Dipalmitin-D62 is synthesized to have the 62 hydrogen atoms of the two palmitoyl (B13399708) chains replaced with deuterium (B1214612).

The isotopic purity of a given lot of 1,3-Dipalmitin-D62 is typically reported on its Certificate of Analysis. This document will detail the percentage of the desired D62 isotopologue relative to other isotopologues (e.g., D61, D60, etc.). While specific values vary between manufacturers and batches, high-quality standards generally exhibit an isotopic purity of 98% or greater for the specified deuterated species.

For illustrative purposes, the following table summarizes the kind of quantitative data a researcher might expect to find on a Certificate of Analysis for 1,3-Dipalmitin-D62.

Parameter	Typical Specification	Analytical Method(s)
Chemical Purity	>98%	HPLC, GC-FID
Isotopic Purity (D62)	≥98%	Mass Spectrometry (GC-MS or LC-MS)
Isotopic Distribution	D62, D61, D60...	Mass Spectrometry
Chemical Identity	Conforms to structure	¹H-NMR, ¹³C-NMR, Mass Spectrometry

Experimental Protocols for Determining Isotopic Purity

The determination of isotopic purity for deuterated compounds like 1,3-Dipalmitin-D62 relies on sophisticated analytical techniques capable of differentiating between molecules with minute mass differences. The two primary methods employed are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry-Based Methods

Mass spectrometry is the most direct and widely used technique for quantifying isotopic enrichment. Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) can be utilized.

1. Sample Preparation:

• Transesterification: To make the lipid amenable to GC analysis, 1,3-Dipalmitin-D62 is often transesterified to its fatty acid methyl ester (FAME) components, in this case, palmitic acid-D62 methyl ester. This is typically achieved by reacting the lipid with a reagent such as boron trifluoride in methanol (B129727) (BF₃/MeOH).

• Extraction: The resulting FAMEs are then extracted from the reaction mixture using an organic solvent like hexane.

• For LC-MS: The intact 1,3-Dipalmitin-D62 can often be analyzed directly after dissolution in a suitable solvent.

2. Chromatographic Separation:

• GC-MS: The extracted FAMEs are injected into a gas chromatograph, where they are separated based on their volatility and interaction with the GC column. This step ensures that the palmitic acid-D62 methyl ester is isolated from any potential impurities before it enters the mass spectrometer.

• LC-MS: For intact lipid analysis, the dissolved 1,3-Dipalmitin-D62 is separated using a liquid chromatograph, typically with a reverse-phase column.

3. Mass Spectrometric Analysis:

• The separated molecules are ionized (e.g., by electron ionization in GC-MS or electrospray ionization in LC-MS) and their mass-to-charge ratio (m/z) is measured.

• By analyzing the ion chromatogram, the relative abundances of the different isotopologues (D62, D61, D60, etc.) can be determined. The isotopic purity is calculated from the ratio of the peak area of the desired D62 isotopologue to the sum of the peak areas of all isotopologues.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information on the structural integrity of the molecule and can also be used to estimate isotopic purity.

1. Sample Preparation:

• A small amount of the 1,3-Dipalmitin-D62 is dissolved in a deuterated solvent (e.g., chloroform-d).

2. NMR Analysis:

• ¹H-NMR (Proton NMR): In a fully deuterated compound, the proton signals should be absent or significantly diminished. The presence of residual proton signals can indicate incomplete deuteration. By comparing the integral of the residual proton signals to that of a known internal standard, the degree of deuteration can be estimated.

• ²H-NMR (Deuterium NMR): This technique directly observes the deuterium nuclei, providing a spectrum that can confirm the positions of deuteration and assess the overall isotopic enrichment.

• ¹³C-NMR (Carbon-13 NMR): The coupling patterns between carbon and deuterium atoms can also provide information about the extent and location of deuteration.

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for determining the isotopic purity of 1,3-Dipalmitin-D62.

Caption: Workflow for Isotopic Purity Determination by GC-MS.

Caption: Workflow for Isotopic Purity Estimation by NMR.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to Deuterated Lipid Tracers in Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of deuterated lipid tracers in metabolic research. These stable isotope-labeled molecules are invaluable tools for elucidating the complex dynamics of lipid metabolism in vivo. By replacing hydrogen atoms with deuterium (B1214612), researchers can safely trace the metabolic fate of lipids, providing critical insights into biosynthetic pathways, turnover rates, and the impact of therapeutic interventions. This document details the core principles, experimental methodologies, quantitative data analysis, and visualization of key metabolic pathways involved in lipid research.

Core Concepts of Deuterated Lipid Tracing

Deuterated lipids are structurally and functionally analogous to their endogenous counterparts, allowing them to be processed through the same metabolic pathways. The key difference lies in the increased mass of deuterium, which enables their detection and quantification using mass spectrometry-based techniques. This allows for the precise tracking of their incorporation into complex lipids, their catabolism through processes like beta-oxidation, and their role in signaling pathways. The use of deuterated tracers avoids the safety and disposal concerns associated with radioactive isotopes.

Experimental Protocols

The successful implementation of deuterated lipid tracer studies hinges on meticulous experimental design and execution. The following protocols provide a generalized framework for in vivo studies using either deuterated water (D₂O) to measure de novo lipogenesis or administering specific deuterated fatty acids to trace their metabolic fate.

Protocol 1: In Vivo De Novo Lipogenesis Measurement Using Deuterated Water (D₂O)

This protocol is designed to quantify the rate of newly synthesized fatty acids from various precursors.

• Tracer Administration:

  • For murine models, administer a single intraperitoneal (IP) injection of 99% D₂O in saline (20 µL per gram of body weight) to rapidly enrich the body water pool.[1]

  • Maintain body water enrichment by providing 4-8% D₂O in the drinking water ad libitum for the duration of the experiment (typically ranging from days to weeks).[1][2]

  • For human studies, an oral dose of D₂O (e.g., 3 g/kg of body water) is often given in divided doses with meals to achieve a target body water enrichment of approximately 0.45%.[3][4]

• Sample Collection:

  • Collect blood samples periodically via tail vein, saphenous vein, or terminal cardiac puncture.

  • Collect tissue samples (e.g., liver, adipose tissue) at the end of the study.

  • Immediately process blood to separate plasma and red blood cells. All samples should be snap-frozen in liquid nitrogen and stored at -80°C until analysis.

• Sample Preparation for GC-MS Analysis:

  • Lipid Extraction: Homogenize tissues or use plasma samples directly. Extract total lipids using a chloroform:methanol (2:1, v/v) solution.[5]

  • Saponification: Hydrolyze the lipid extract to release free fatty acids by adding a solution of potassium hydroxide (B78521) in ethanol (B145695) and heating.

  • Derivatization: Convert fatty acids to their more volatile fatty acid methyl esters (FAMEs) by incubation with a derivatizing agent such as boron trifluoride (BF₃) in methanol.[5]

  • Extraction of FAMEs: Extract the FAMEs into an organic solvent like hexane (B92381) for GC-MS analysis.

• GC-MS Analysis:

  • Inject the prepared FAMEs onto a gas chromatograph equipped with a suitable capillary column to separate individual fatty acids.

  • Use a mass spectrometer to detect the mass-to-charge ratio of the eluting FAMEs. The incorporation of deuterium will result in a mass shift that can be quantified.[2]

• Data Analysis and Calculation of Fractional Synthesis Rate (FSR):

  • Determine the deuterium enrichment in the body water pool from plasma or urine samples.

  • Measure the deuterium enrichment in the newly synthesized fatty acids (e.g., palmitate).

  • Calculate the Fractional Synthesis Rate (FSR) using the following formula[2][6]: FSR (%/day) = (Enrichment of Lipid / (Enrichment of Body Water * N)) * 100 Where 'N' is the number of exchangeable hydrogens in the lipid molecule.[2][7]

Protocol 2: Tracing the Metabolic Fate of a Specific Deuterated Fatty Acid

This protocol is used to follow the absorption, distribution, and incorporation of a particular fatty acid into complex lipids.

• Tracer Administration:

  • Prepare a dosing solution of the deuterated fatty acid (e.g., D-linoleic acid) in a suitable vehicle like corn oil. A typical dose for a mouse model is 150 mg/kg of body weight.[8]

  • Administer the solution orally via gavage to fasted animals (4-6 hours) to ensure consistent absorption.[8]

• Sample Collection:

  • Collect blood and tissue samples at various time points after administration (e.g., 2, 4, 8, 24 hours) to track the dynamic changes in lipid metabolism.

  • Process and store samples as described in Protocol 1.

• Sample Preparation for LC-MS/MS Analysis:

  • Lipid Extraction: Perform a lipid extraction from plasma or homogenized tissues using a suitable method, such as the Bligh-Dyer or Folch extraction.

  • Internal Standards: Add a cocktail of deuterated internal standards for various lipid classes to the sample prior to extraction to correct for sample loss and ionization suppression.[9]

• LC-MS/MS Analysis:

  • Use a liquid chromatography system with a C18 or C30 reverse-phase column to separate the different lipid classes.[10]

  • Couple the LC system to a tandem mass spectrometer (e.g., a triple quadrupole or Orbitrap) to identify and quantify the deuterated lipid species.

  • Use selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) for targeted quantification of specific deuterated lipids.

• Data Analysis:

  • Identify and quantify the deuterated fatty acid and its metabolites in different lipid classes (e.g., triglycerides, phospholipids, cholesterol esters).

  • Determine the tissue distribution of the deuterated lipid over time.

  • Calculate the rate of incorporation of the deuterated fatty acid into complex lipids.

Quantitative Data Presentation

The following tables summarize representative quantitative data obtained from studies using deuterated lipid tracers.

Table 1: Fractional Synthesis Rates (FSR) of Fatty Acids and Cholesterol. This table illustrates the percentage of the lipid pool that is newly synthesized over a specific period, as measured by D₂O incorporation.

Lipid	Tissue/Cell Line	FSR (%)	Study Duration	Reference
Palmitate	Hep G2 cells	77	Not Specified	[7]
Stearate	Hep G2 cells	65	Not Specified	[7]
Cholesterol	Hep G2 cells	Not Reported	Not Specified	[7]
Palmitate	MCA sarcoma cells	70	Not Specified	[7]
Stearate	MCA sarcoma cells	35	Not Specified	[7]
Cholesterol	MCA sarcoma cells	70	Not Specified	[7]

Table 2: Cholesterol Absorption Measured by Deuterated Tracers. This table shows the percentage of dietary cholesterol absorbed in different subjects, comparing radioactive and stable isotope methods.[11]

Subject	Cholesterol Absorption (%) (Stable Isotope Method)	Cholesterol Absorption (%) (Radioactive Method)
Monkey 1	60	62
Monkey 2	58	59
Monkey 3	73	69
Monkey 4	49	51
Monkey 5	55	57
Monkey 6	65	66
Mean	60	62

Table 3: Turnover Rates of Various Lipid Classes in HeLa Cells. This table presents the turnover rate constants for different lipid subclasses measured using 5% ²H₂O labeling.[12]

Lipid Subclass	Number of Lipids Measured	Turnover Rate Range (1/hour)
Phosphatidylcholine (PC)	35	0.01 - 0.1
Phosphatidylethanolamine (PE)	20	0.02 - 0.15
Phosphatidylserine (PS)	10	0.01 - 0.08
Phosphatidylinositol (PI)	12	0.03 - 0.2
Triglyceride (TG)	21	0.05 - 0.3

Mandatory Visualizations

The following diagrams, created using the DOT language for Graphviz, illustrate key signaling pathways and experimental workflows relevant to deuterated lipid tracer studies.

Signaling Pathways

Caption: De Novo Lipogenesis Pathway.

Caption: Lipid Peroxidation Pathway.

Experimental and Logical Workflows

Caption: General Experimental Workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. Quantitative Determination of De Novo Fatty Acid Synthesis in Brown Adipose Tissue Using Deuterium Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. joe.bioscientifica.com [joe.bioscientifica.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Quantifications of Lipid Kinetics In Vivo Using Stable Isotope Tracer Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measurement of fractional lipid synthesis using deuterated water (2H2O) and mass isotopomer analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Evaluation of deuterated cholesterol and deuterated sitostanol for measurement of cholesterol absorption in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. High-Throughput Measurement of Lipid Turnover Rates Using Partial Metabolic Heavy Water Labeling - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1,3-Dipalmitin-D62 as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids is paramount in various fields, including disease biomarker discovery, drug development, and metabolic research. Liquid chromatography-mass spectrometry (LC-MS) has become the gold standard for lipid analysis due to its high sensitivity and selectivity. However, the accuracy of LC-MS-based quantification can be affected by several factors, including sample loss during preparation, matrix effects, and variations in instrument response. The use of a stable isotope-labeled internal standard (IS) is a widely accepted strategy to correct for these variations and ensure reliable quantification.[1][2][3]

1,3-Dipalmitin-D62 is a deuterated form of 1,3-dipalmitin, a diacylglycerol (DAG). Its chemical structure is nearly identical to its endogenous counterpart, but its increased mass allows it to be distinguished by the mass spectrometer. By adding a known amount of 1,3-Dipalmitin-D62 to a sample at the beginning of the workflow, it experiences the same processing as the analyte of interest. The ratio of the analyte signal to the internal standard signal is then used for quantification, effectively normalizing for any variations. This application note provides detailed protocols and data for the use of 1,3-Dipalmitin-D62 as an internal standard for the quantitative analysis of diacylglycerols by LC-MS.

Key Applications

• Lipidomics Research: Accurate quantification of diacylglycerol species in complex biological matrices to study lipid metabolism and its dysregulation in diseases.

• Drug Development: Assessing the effect of drug candidates on lipid signaling pathways involving diacylglycerols.

• Biomarker Discovery: Identifying and validating diacylglycerol-based biomarkers for various pathological conditions.

• Clinical Diagnostics: Development of robust quantitative assays for diacylglycerols in clinical samples.

Experimental Protocols

Preparation of 1,3-Dipalmitin-D62 Internal Standard Stock and Working Solutions

Materials:

• 1,3-Dipalmitin-D62 (purity >99%)

• LC-MS grade methanol (B129727)

• LC-MS grade chloroform

• Amber glass vials

• Calibrated analytical balance

• Calibrated micropipettes

Procedure:

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh 1 mg of 1,3-Dipalmitin-D62 into a clean amber glass vial.

  • Add 1 mL of a 2:1 (v/v) chloroform:methanol solution to the vial.

  • Vortex thoroughly until the standard is completely dissolved.

  • Store the stock solution at -20°C.

• Working Solution (e.g., 10 µg/mL):

  • Allow the stock solution to warm to room temperature.

  • Pipette 10 µL of the 1 mg/mL stock solution into a new amber glass vial.

  • Add 990 µL of methanol to the vial.

  • Vortex to ensure thorough mixing.

  • Prepare fresh working solutions daily.

Sample Preparation: Lipid Extraction from Plasma/Serum

This protocol is based on the widely used Folch or Bligh & Dyer methods for lipid extraction.

Materials:

• Plasma or serum samples

• 1,3-Dipalmitin-D62 working solution (10 µg/mL)

• LC-MS grade chloroform

• LC-MS grade methanol

• LC-MS grade water

• Centrifuge capable of 4°C

• Nitrogen evaporator or vacuum concentrator

• Glass centrifuge tubes

Procedure:

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma or serum.

• Spike the sample with a known amount of the 1,3-Dipalmitin-D62 working solution (e.g., 10 µL of 10 µg/mL solution). The final concentration of the internal standard should be within the linear range of the assay.

• Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

• Vortex vigorously for 2 minutes at 4°C.

• Add 200 µL of LC-MS grade water and vortex for another minute.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in an appropriate volume of the LC-MS mobile phase (e.g., 100 µL of isopropanol:acetonitrile:water, 2:1:1, v/v/v) for analysis.

LC-MS/MS Analysis

Instrumentation:

• Liquid chromatograph coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm).

LC Parameters (Example):

Parameter	Value
Column	C18 Reversed-Phase (e.g., Waters ACQUITY UPLC BEH C18)
Column Temperature	55°C
Mobile Phase A	Acetonitrile/Water (60:40) with 10 mM Ammonium Formate
Mobile Phase B	Isopropanol/Acetonitrile (90:10) with 10 mM Ammonium Formate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Elution
0.0-2.0 min	30% B
2.0-2.5 min	30-48% B
2.5-12.0 min	48-82% B
12.0-12.5 min	82-99% B
12.5-13.5 min	99% B
13.5-14.0 min	99-30% B
14.0-15.0 min	30% B (Re-equilibration)

MS/MS Parameters (Example for 1,3-Dipalmitin):

The following parameters should be optimized for the specific instrument used.

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
MRM Transitions
1,3-Dipalmitin (Analyte)	Precursor Ion (m/z) -> Product Ion (m/z)
(e.g., [M+NH4]+)	586.5 -> 313.3
1,3-Dipalmitin-D62 (IS)	Precursor Ion (m/z) -> Product Ion (m/z)
(e.g., [M+D+NH4]+)	648.9 -> 355.5

Quantitative Data

The following tables represent typical validation data for a quantitative LC-MS/MS method for diacylglycerols using a deuterated internal standard like 1,3-Dipalmitin-D62.

Table 1: Calibration Curve Linearity for 1,3-Dipalmitin

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean ± SD, n=3)
1	0.012 ± 0.001
5	0.058 ± 0.004
10	0.115 ± 0.009
50	0.582 ± 0.035
100	1.165 ± 0.078
500	5.831 ± 0.312
1000	11.598 ± 0.654
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Inter-day Precision (%CV, n=18, 3 days)	Accuracy (%)
Low (LQC)	3	5.8	7.2	95.3
Medium (MQC)	80	4.1	5.5	102.1
High (HQC)	800	3.5	4.8	98.9

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Low (LQC)	3	92.5	98.2
High (HQC)	800	95.1	101.5

Visualizations

Diacylglycerol Signaling Pathway

Diacylglycerols are crucial second messengers in various cellular signaling pathways. A primary pathway involves the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) to generate inositol (B14025) trisphosphate (IP3) and DAG. DAG then activates protein kinase C (PKC), which phosphorylates downstream targets, leading to diverse cellular responses.

Caption: A simplified diagram of the diacylglycerol (DAG) signaling pathway.

Experimental Workflow for Diacylglycerol Quantification

The following diagram outlines the key steps in the quantitative analysis of diacylglycerols using 1,3-Dipalmitin-D62 as an internal standard.

Caption: The experimental workflow for quantitative diacylglycerol analysis.

Conclusion

The use of 1,3-Dipalmitin-D62 as an internal standard provides a robust and reliable method for the accurate quantification of diacylglycerols in biological samples by LC-MS. Its chemical similarity to the endogenous analytes ensures that it effectively compensates for variations throughout the analytical process. The protocols and data presented in this application note offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this methodology in their laboratories, ultimately leading to higher quality and more reproducible quantitative lipidomics data.

References

• 1. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 2. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intramyocellular diacylglycerol concentrations and [U-13C]palmitate isotopic enrichment measured by LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Metabolic Tracer Studies Using 1,3-Dipalmitin-D62

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope-labeled tracers are invaluable tools for elucidating the complex dynamics of lipid metabolism in vivo.[1][2] 1,3-Dipalmitin-D62 is a deuterated diacylglycerol that serves as a powerful tracer to investigate the metabolic fate of dietary fatty acids, their absorption, distribution, and incorporation into various lipid pools within the body. The use of stable isotopes like deuterium (B1214612) (²H) offers a safe and effective alternative to radioactive tracers for metabolic research in both preclinical and clinical settings.[1] This document provides detailed protocols for the use of 1,3-Dipalmitin-D62 in rodent models to trace the pathways of palmitic acid, a ubiquitous saturated fatty acid implicated in numerous physiological and pathophysiological processes.

The administration of 1,3-Dipalmitin-D62 allows for the precise tracking of the D62-labeled palmitate moieties as they are processed in the gastrointestinal tract, absorbed by enterocytes, re-esterified into triglycerides, and transported via chylomicrons into the lymphatic system and subsequently into systemic circulation.[3] From there, the labeled fatty acids can be traced into various tissues, such as the liver, adipose tissue, and muscle, providing quantitative insights into fatty acid uptake, storage, and utilization. These studies are critical for understanding the mechanisms underlying metabolic diseases like obesity, type 2 diabetes, and non-alcoholic fatty liver disease.

Experimental Protocols

Preparation of 1,3-Dipalmitin-D62 Formulation for Oral Gavage

Objective: To prepare a stable lipid emulsion of 1,3-Dipalmitin-D62 suitable for oral administration to mice.

Materials:

• 1,3-Dipalmitin-D62

• Corn oil (or other suitable lipid vehicle)

• Tween 80 (or other suitable emulsifier)

• Phosphate-buffered saline (PBS), sterile

• Sonicator (probe or bath)

• Sterile microcentrifuge tubes

Procedure:

• Pre-warm the vehicle: Warm the corn oil to approximately 40-50°C to ensure the 1,3-Dipalmitin-D62 dissolves completely.

• Dissolve the tracer: Weigh the desired amount of 1,3-Dipalmitin-D62 and dissolve it in the pre-warmed corn oil. A typical dose for a mouse study might range from 50 to 200 mg/kg body weight, depending on the experimental goals.

• Prepare the emulsifier: Prepare a 5% (w/v) solution of Tween 80 in sterile PBS.

• Create the emulsion: Add the Tween 80 solution to the oil mixture. The final concentration of Tween 80 in the emulsion should be around 1-2%.

• Sonication: Sonicate the mixture until a homogenous, stable emulsion is formed. This can be done using a probe sonicator on ice to prevent overheating, or in a bath sonicator. The final emulsion should have a milky appearance with no visible oil droplets.

• Quality control: Visually inspect the emulsion for stability before each use. If separation occurs, gently warm and vortex to re-emulsify.

In Vivo Administration of 1,3-Dipalmitin-D62 by Oral Gavage

Objective: To administer the prepared 1,3-Dipalmitin-D62 emulsion to mice.

Materials:

• Prepared 1,3-Dipalmitin-D62 emulsion

• Mice (e.g., C57BL/6J, fasted for 4-6 hours)

• Animal scale

• Gavage needles (20-22 gauge, straight or curved with a ball tip)

• 1 mL syringes

Procedure:

• Animal preparation: Fast the mice for 4-6 hours prior to gavage to ensure gastric emptying and consistent absorption.[4]

• Dosage calculation: Weigh each mouse and calculate the precise volume of the emulsion to be administered based on the desired dose (e.g., 10 mL/kg body weight is a common maximum volume for mice).[5]

• Restraint: Properly restrain the mouse to immobilize its head and body.[6]

• Gavage: Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus. The needle should pass smoothly without resistance.[6][7]

• Administration: Once the needle is correctly positioned in the esophagus, slowly administer the emulsion.[6]

• Post-gavage monitoring: Return the animal to its cage and monitor for any signs of distress or complications for at least 10-15 minutes.[4][7]

Sample Collection

Objective: To collect blood and tissues at specified time points for lipid analysis.

Materials:

• Anesthesia (e.g., isoflurane)

• Blood collection tubes (e.g., EDTA-coated)

• Surgical tools

• Liquid nitrogen

• Cryovials for tissue storage

Procedure:

• Time points: Collect samples at various time points post-gavage (e.g., 0, 1, 2, 4, 6, 8 hours) to capture the dynamics of lipid absorption and distribution.

• Blood collection: Anesthetize the mouse and collect blood via cardiac puncture or from the retro-orbital sinus. Place the blood in EDTA-coated tubes and centrifuge at 2000 x g for 15 minutes at 4°C to separate the plasma. Store the plasma at -80°C.

• Tissue collection: Immediately following blood collection, perfuse the animal with cold PBS to remove remaining blood from the tissues.

• Dissection and snap-freezing: Dissect the tissues of interest (e.g., liver, adipose tissue, muscle, small intestine) and immediately snap-freeze them in liquid nitrogen.[8]

• Storage: Store the frozen tissues at -80°C until lipid extraction.

Lipid Extraction from Plasma and Tissues

Objective: To extract total lipids from plasma and tissue samples for mass spectrometry analysis.

Materials:

• Plasma or homogenized tissue

• Chloroform (B151607)

• Methanol (B129727)

• Internal standards (e.g., deuterated lipid standards not present in the sample)

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure (Folch Method): [8]

• Homogenization (for tissues): Homogenize a known weight of frozen tissue (e.g., 50 mg) in a mixture of chloroform and methanol (2:1, v/v).[8][9]

• Extraction: For plasma, add a known volume (e.g., 50 µL) to a chloroform:methanol (2:1, v/v) solution. Add internal standards to all samples.

• Phase separation: Vortex the mixture thoroughly and then add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

• Centrifugation: Centrifuge the samples to clearly separate the organic (lower) and aqueous (upper) phases.

• Lipid collection: Carefully collect the lower organic phase containing the lipids.

• Drying: Evaporate the solvent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for mass spectrometry analysis (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v/v).

Mass Spectrometry Analysis of D62-Labeled Lipids

Objective: To quantify the incorporation of D62-palmitate into various lipid species using LC-MS/MS.

Instrumentation:

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Chromatographic separation: Separate the different lipid classes using a suitable LC column (e.g., C18).

• Mass spectrometry detection: Use a targeted approach to detect and quantify the specific D62-labeled lipid species. This involves monitoring the precursor and product ions for both the labeled and unlabeled lipids of interest.

• Data analysis: Calculate the enrichment of the D62 label in each lipid species by determining the ratio of the labeled to unlabeled lipid peak areas.

Data Presentation

Table 1: Experimental Parameters for 1,3-Dipalmitin-D62 Tracer Study

Parameter	Value
Tracer	1,3-Dipalmitin-D62
Animal Model	C57BL/6J mice, male, 8-10 weeks old
Housing Conditions	12h light/dark cycle, ad libitum access to standard chow and water
Fasting Period	4-6 hours
Tracer Formulation	10% (w/v) in corn oil with 1% Tween 80
Administration Route	Oral gavage
Dosage	100 mg/kg body weight
Gavage Volume	10 mL/kg
Blood Sampling Time Points	0, 1, 2, 4, 6, 8 hours post-gavage
Tissue Collection Time Point	8 hours post-gavage

| Tissues Collected | Liver, Epididymal White Adipose Tissue (eWAT), Skeletal Muscle |

Table 2: Quantitative Analysis of D62-Palmitate Incorporation into Plasma Lipids (Example Data)

Time (hours)	Plasma D62-Palmitate (µM)	Plasma D62-Triglycerides (µM)	Plasma D62-Phospholipids (µM)
0	0.0 ± 0.0	0.0 ± 0.0	0.0 ± 0.0
1	15.2 ± 2.1	25.8 ± 3.5	5.1 ± 0.8
2	28.6 ± 3.9	48.2 ± 6.1	9.7 ± 1.5
4	18.4 ± 2.5	31.5 ± 4.2	12.3 ± 2.0
6	9.7 ± 1.3	16.9 ± 2.8	10.1 ± 1.7
8	4.1 ± 0.7	7.5 ± 1.2	8.2 ± 1.4

Data are presented as mean ± SEM.

Table 3: D62-Palmitate Enrichment in Tissue Lipid Pools at 8 Hours (Example Data)

Tissue	D62-Triglyceride Enrichment (%)	D62-Diacylglyceride Enrichment (%)	D62-Phospholipid Enrichment (%)
Liver	12.5 ± 1.8	8.2 ± 1.1	3.5 ± 0.5
eWAT	25.1 ± 3.2	5.6 ± 0.9	1.8 ± 0.3
Skeletal Muscle	6.8 ± 0.9	3.1 ± 0.6	2.1 ± 0.4

Enrichment is calculated as (Labeled Lipid / (Labeled + Unlabeled Lipid)) * 100. Data are presented as mean ± SEM.

Visualization of Metabolic Pathways and Workflows

References

• 1. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantifications of Lipid Kinetics In Vivo Using Stable Isotope Tracer Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The influence of lipid digestion on the fate of orally administered drug delivery vehicles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iacuc.wsu.edu [iacuc.wsu.edu]
• 6. Gavage [ko.cwru.edu]
• 7. animalcare.ubc.ca [animalcare.ubc.ca]
• 8. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 9. Research Portal [researchportal.murdoch.edu.au]

Quantitative Analysis of Lipids with 1,3-Dipalmitin-D62 by GC-MS: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipids are a diverse group of molecules that play critical roles in cellular structure, energy storage, and signaling pathways.[1] Accurate quantification of specific lipid species is essential for understanding disease mechanisms and for the development of novel therapeutics. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation and quantification of lipids, particularly fatty acids derived from complex lipids like diacylglycerols (DAGs).[2] To ensure accuracy and correct for variability during sample preparation and analysis, stable isotope-labeled internal standards are crucial.[2] This document provides detailed application notes and protocols for the quantitative analysis of lipids, specifically focusing on the use of 1,3-Dipalmitin-D62 as an internal standard for the analysis of diacylglycerols or their constituent fatty acids by GC-MS.

1,3-Dipalmitin-D62 is a deuterated form of 1,3-dipalmitin, a diacylglycerol containing two palmitic acid chains.[3] Its chemical and physical properties are nearly identical to the endogenous unlabeled form, making it an excellent internal standard for correcting sample loss during preparation and variations in instrument performance.[2]

Data Presentation

The following table presents illustrative quantitative data for the analysis of fatty acids derived from diacylglycerols in a biological sample, using 1,3-Dipalmitin-D62 as an internal standard.

Disclaimer: The following data is for illustrative purposes only and represents a typical dataset that could be obtained using the described methodology. Actual experimental results will vary depending on the sample matrix and instrumentation.

Analyte (Fatty Acid Methyl Ester)	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Concentration (µg/mL) ± SD	%RSD
Myristate (C14:0)	10.25	242	87	5.2 ± 0.4	7.7
Palmitate (C16:0)	12.18	270	87	25.8 ± 1.9	7.4
Palmitoleate (C16:1)	12.35	268	55	3.1 ± 0.3	9.7
Stearate (C18:0)	14.02	298	87	15.4 ± 1.1	7.1
Oleate (C18:1)	14.15	296	55	30.7 ± 2.5	8.1
Linoleate (C18:2)	14.38	294	67	45.2 ± 3.8	8.4
Palmitate-d62 (from Internal Standard)	12.16	332	90	N/A	N/A

Experimental Protocols

This section provides a detailed methodology for the quantitative analysis of fatty acids from diacylglycerols using 1,3-Dipalmitin-D62 as an internal standard.

Lipid Extraction (Folch Method)

This protocol is a widely used method for extracting lipids from biological samples.

Materials:

• Biological sample (e.g., plasma, tissue homogenate)

• 1,3-Dipalmitin-D62 internal standard solution (in chloroform/methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To a known amount of the biological sample in a glass centrifuge tube, add a precise amount of the 1,3-Dipalmitin-D62 internal standard solution.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. The final solvent to sample ratio should be approximately 20:1.

• Vortex the mixture vigorously for 2 minutes.

• Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

• Vortex for another 30 seconds and then centrifuge at 2,000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a Pasteur pipette and transfer it to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

Hydrolysis of Diacylglycerols and Derivatization to Fatty Acid Methyl Esters (FAMEs)

This protocol describes the release of fatty acids from the diacylglycerol backbone and their conversion to volatile FAMEs for GC-MS analysis.[4]

Materials:

• Dried lipid extract

• Boron trifluoride-methanol (BF3-Methanol) solution (14% w/v)

• Hexane (B92381)

• Saturated NaCl solution

• Anhydrous sodium sulfate (B86663)

• Heating block or water bath

• GC vials with inserts

Procedure:

• Add 2 mL of 14% BF3-Methanol solution to the dried lipid extract.

• Cap the tube tightly and heat at 100°C for 30 minutes in a heating block or water bath.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge at 1,000 x g for 5 minutes.

• Carefully transfer the upper hexane layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the final hexane extract containing the FAMEs to a GC vial for analysis.

GC-MS Analysis

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• GC Column: DB-23 capillary column (60 m x 0.25 mm i.d., 0.25 µm film thickness) or similar polar column suitable for FAME analysis.

• Injector Temperature: 250°C

• Injection Mode: Splitless (1 µL injection volume)

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 180°C

  • Ramp 2: 5°C/min to 240°C, hold for 10 minutes

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification.

SIM Ion Selection: The specific ions to be monitored will depend on the target fatty acids. For quantification, a characteristic ion for each FAME and the deuterated internal standard should be selected. Qualifier ions should also be monitored for confirmation.

Mandatory Visualizations

Diacylglycerol Signaling Pathway

Diacylglycerol (DAG) is a crucial second messenger that activates Protein Kinase C (PKC), a key enzyme in many cellular signaling cascades.[1][5] This activation is implicated in various physiological and pathological processes, including insulin (B600854) resistance.[5]

Caption: Diacylglycerol (DAG) activation of the Protein Kinase C (PKC) signaling pathway.

Experimental Workflow for Quantitative Lipid Analysis

The following diagram outlines the key steps in the quantitative analysis of lipids from a biological sample using an internal standard.

Caption: Experimental workflow for GC-MS based quantitative lipid analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. gcms.cz [gcms.cz]
• 5. Diacylglycerol/protein kinase C signalling: a mechanism for insulin resistance? - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,3-Dipalmitin-D62 in Lipid Absorption Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dipalmitin-D62 is a stable isotope-labeled triglyceride containing two deuterated palmitic acid (C16:0) chains at the sn-1 and sn-3 positions of the glycerol (B35011) backbone. The extensive deuteration of the palmitate moieties makes it a powerful tracer for studying the intricate processes of lipid digestion, absorption, and subsequent metabolic fate. Its use in conjunction with mass spectrometry allows for the precise tracking and quantification of exogenous palmitate as it moves through various metabolic pathways, distinguishing it from endogenous lipid pools. These application notes provide an overview of its utility and detailed protocols for its use in both in vivo and in vitro models of lipid absorption.

Applications in Lipid Absorption Research

The unique properties of 1,3-Dipalmitin-D62 make it an invaluable tool for a range of applications in the study of lipid metabolism:

• Tracing Digestion and Absorption Dynamics: By administering an oral gavage of 1,3-Dipalmitin-D62, researchers can monitor the rate and extent of its hydrolysis in the gastrointestinal tract, the uptake of deuterated palmitate by enterocytes, and its re-esterification into new triglycerides.

• Investigating Chylomicron Assembly and Secretion: The incorporation of D62-palmitate into chylomicrons, the lipoproteins responsible for transporting dietary fats, can be quantified in lymph fluid or plasma, providing insights into the efficiency of this crucial step in lipid absorption.

• Mapping the Metabolic Fate of Dietary Palmitate: Once in circulation, the distribution of D62-palmitate into various tissues (e.g., liver, adipose tissue, muscle) and its incorporation into different lipid classes (e.g., phospholipids, cholesteryl esters) can be traced over time.

• Studying De Novo Lipogenesis and Fatty Acid Remodeling: While primarily a tracer for exogenous lipids, its metabolic products can be used in sophisticated models to understand the interplay between dietary and newly synthesized fatty acids.

• Evaluating the Efficacy of Therapeutic Interventions: 1,3-Dipalmitin-D62 can be used to assess the impact of drugs or nutritional interventions on lipid absorption and metabolism.

Experimental Protocols

Protocol 1: In Vivo Lipid Absorption and Metabolism in a Rodent Model

This protocol describes an acute study to track the absorption and tissue distribution of orally administered 1,3-Dipalmitin-D62 in mice.

Materials:

• 1,3-Dipalmitin-D62

• Corn oil (or other suitable lipid vehicle)

• Oral gavage needles

• Anesthetic (e.g., isoflurane)

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Surgical tools for tissue harvesting

• Liquid nitrogen

• Homogenizer

• Organic solvents for lipid extraction (e.g., chloroform, methanol)

• Internal standards for mass spectrometry (e.g., C17:0-containing lipids)

Procedure:

• Animal Preparation: Fast male C57BL/6 mice (8-10 weeks old) for 4-6 hours prior to the experiment to ensure gastric emptying.

• Tracer Administration: Prepare a lipid emulsion by dissolving 1,3-Dipalmitin-D62 in corn oil at a concentration of 50 mg/mL. Administer a single oral gavage of the emulsion at a dose of 10 µL/g body weight.

• Blood and Tissue Collection: At designated time points (e.g., 0, 1, 2, 4, 6, and 8 hours) post-gavage, anesthetize the mice and collect blood via retro-orbital bleeding or cardiac puncture into EDTA-coated tubes. Immediately centrifuge the blood at 2000 x g for 15 minutes at 4°C to separate the plasma. Following the final blood draw, euthanize the mice and harvest tissues of interest (e.g., small intestine, liver, adipose tissue, muscle). Flash-freeze the tissues in liquid nitrogen and store at -80°C until analysis.

• Lipid Extraction:

  • For plasma samples, perform a lipid extraction using a modified Bligh-Dyer method.

  • For tissue samples, first homogenize the tissue in a suitable buffer, and then perform the lipid extraction.

• Sample Analysis: Analyze the lipid extracts by liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) to identify and quantify D62-palmitate and its incorporation into various lipid species.

Protocol 2: In Vitro Lipid Uptake and Metabolism in Caco-2 Cells

This protocol outlines a method to study the uptake and metabolism of deuterated palmitate derived from 1,3-Dipalmitin-D62 in a human intestinal cell line model.

Materials:

• Caco-2 cells

• Cell culture reagents (DMEM, FBS, antibiotics)

• Transwell inserts

• 1,3-Dipalmitin-D62

• Bile salts (e.g., sodium taurocholate)

• Pancreatic lipase (B570770)

• Fatty acid-free bovine serum albumin (BSA)

• Cell lysis buffer

• Organic solvents for lipid extraction

Procedure:

• Cell Culture and Differentiation: Culture Caco-2 cells on Transwell inserts for 21 days to allow for differentiation into a polarized monolayer that mimics the intestinal epithelium.

• Preparation of Micellar Solution: Prepare a micellar solution containing 1,3-Dipalmitin-D62, bile salts, and pancreatic lipase in serum-free cell culture medium. This solution mimics the conditions in the small intestine during lipid digestion.

• Cell Treatment: Apically apply the micellar solution to the differentiated Caco-2 cell monolayers.

• Sample Collection: At various time points (e.g., 0, 2, 4, 6 hours), collect both the apical and basolateral media. At the final time point, wash the cells with cold PBS and lyse the cells.

• Lipid Extraction: Perform lipid extractions on the collected media and cell lysates.

• Sample Analysis: Analyze the lipid extracts by LC-MS or GC-MS to determine the uptake of D62-palmitate, its incorporation into intracellular triglycerides and other lipids, and its secretion into the basolateral medium.

Data Presentation

Quantitative data from these experiments can be summarized in tables for clear comparison. Below are examples of how such data could be presented.

Table 1: Illustrative Plasma Pharmacokinetics of D62-Palmitate Following Oral Administration of 1,3-Dipalmitin-D62 in Mice

Time (hours)	D62-Palmitate Concentration in Plasma (µg/mL)
0	0.0 ± 0.0
1	15.2 ± 3.1
2	45.8 ± 7.5
4	30.1 ± 5.9
6	10.5 ± 2.4
8	2.1 ± 0.8

Data are presented as mean ± standard deviation (n=5 per group). This is illustrative data.

Table 2: Illustrative Tissue Distribution of D62-Palmitate 4 Hours Post-Administration

Tissue	D62-Palmitate Content (µg/g tissue)
Liver	120.4 ± 15.2
Adipose Tissue (Epididymal)	85.7 ± 11.3
Skeletal Muscle (Gastrocnemius)	25.1 ± 4.6
Small Intestine	15.9 ± 3.8

Data are presented as mean ± standard deviation (n=5 per group). This is illustrative data.

Table 3: Illustrative Incorporation of D62-Palmitate into Different Lipid Classes in Caco-2 Cells After 6 Hours

Lipid Class	D62-Palmitate Incorporation (nmol/mg protein)
Triglycerides (TG)	5.8 ± 0.9
Phosphatidylcholine (PC)	1.2 ± 0.3
Phosphatidylethanolamine (PE)	0.7 ± 0.2
Cholesteryl Esters (CE)	0.4 ± 0.1

Data are presented as mean ± standard deviation from three independent experiments. This is illustrative data.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Metabolic pathway of 1,3-Dipalmitin-D62 digestion and absorption.

Caption: Experimental workflow for the in vivo lipid absorption study.

Caption: Experimental workflow for the in vitro lipid uptake study.

Application Notes and Protocols for Measuring De Novo Lipogenesis with 1,3-Dipalmitin-D62 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

De novo lipogenesis (DNL) is the metabolic pathway responsible for the synthesis of fatty acids from non-lipid precursors, primarily carbohydrates. This process is integral to energy storage, membrane biosynthesis, and the production of signaling molecules. Dysregulation of DNL is implicated in various metabolic diseases, including non-alcoholic fatty liver disease (NAFLD), type 2 diabetes, and certain cancers, making it a critical area of research and a promising target for therapeutic intervention.

Stable isotope tracing is a powerful technique for quantifying the rate of DNL in vivo and in vitro. While tracers like deuterated water (²H₂O) or ¹³C-labeled precursors are used to measure the synthesis rate of new fatty acids, accurate quantification of the resulting lipid species by mass spectrometry requires the use of internal standards. This document provides detailed application notes and protocols for the measurement of DNL, highlighting the use of 1,3-Dipalmitin-D62 as an internal standard for the precise quantification of dipalmitin (B8236172), a common triglyceride.

Principle and Applications

The methodology for measuring DNL involves the administration of a stable isotope-labeled precursor, which is incorporated into newly synthesized fatty acids. The enrichment of the isotope in specific fatty acids is then measured by mass spectrometry to calculate the fractional contribution of DNL to the total fatty acid pool.

1,3-Dipalmitin-D62 is a deuterated form of 1,3-dipalmitin (B116919). Due to its chemical similarity to the endogenous (unlabeled) 1,3-dipalmitin, it co-elutes during chromatographic separation and exhibits similar ionization efficiency in the mass spectrometer. By adding a known amount of 1,3-Dipalmitin-D62 to a sample prior to lipid extraction and analysis, it serves as an internal standard to correct for:

• Sample loss during extraction and processing: Lipids can be lost at various steps, from initial extraction to derivatization.

• Variations in instrument response: The sensitivity of the mass spectrometer can fluctuate between runs.

This ensures accurate and reproducible quantification of dipalmitin concentrations, which is crucial for understanding the metabolic fate of newly synthesized fatty acids.

Applications:

• Metabolic Research: Quantifying the impact of diet, genetic modifications, or disease states on DNL and triglyceride synthesis.

• Drug Development: Assessing the efficacy of therapeutic agents designed to inhibit DNL in conditions like NAFLD, obesity, and cancer.

• Nutritional Science: Investigating the effects of different macronutrients on fatty acid synthesis and storage.

Data Presentation

The following tables present representative quantitative data from studies measuring de novo lipogenesis. While these studies may not have explicitly used 1,3-Dipalmitin-D62, they illustrate the type of quantitative data that can be obtained and for which an internal standard like 1,3-Dipalmitin-D62 is essential for accuracy.

Table 1: Fractional Contribution of De Novo Lipogenesis to Adipose Tissue Triglyceride-Palmitate.

Subject Group	Duration of Tracer Administration	Fractional DNL (%) in Gluteal Fat (Mean ± SD)	Fractional DNL (%) in Flank Fat (Mean ± SD)	Fractional DNL (%) in Thigh Fat (Mean ± SD)
Healthy Adults	5 weeks	2.0 ± 1.2	2.3 ± 1.6	2.5 ± 1.3
Healthy Adults	9 weeks	4.0 ± 2.5	4.1 ± 2.4	4.1 ± 2.4

Data adapted from a study using ²H₂O as a tracer.[1]

Table 2: Postprandial De Novo Lipogenesis in Healthy Men.

Time Point	De Novo Lipogenesis (%) (Mean ± SEM)	Serum Insulin (pmol/L) (Mean ± SEM)	Serum Triglyceride (mmol/L) (Mean ± SEM)
Fasting	4.7 ± 3.3	48 ± 7	1.1 ± 0.2
Peak after Meal 1	18.2 ± 7.1	485 ± 97	2.3 ± 0.4
Peak after Meal 2	23.1 ± 8.9	552 ± 111	2.8 ± 0.5

Data adapted from a study using [1-¹³C] sodium acetate (B1210297) as a tracer.[2]

Table 3: Hepatic De Novo Lipogenesis in Patients with Non-alcoholic Steatohepatitis (NASH).

Patient Cohort	Number of Patients	Hepatic DNL (% contribution to palmitate) (Median [IQR])
Fibrotic NASH	103	40.7 [32.1, 47.5]
NASH with Cirrhosis	20	36.8 [31.0, 44.5]

Data adapted from a study using heavy water (²H₂O) as a tracer.[3][4]

Experimental Protocols

Protocol 1: In Vivo Measurement of De Novo Lipogenesis using Deuterated Water (²H₂O)

This protocol describes a general procedure for measuring DNL in human subjects or animal models using ²H₂O as the tracer.

1. Tracer Administration:

• Human Subjects: Administer a loading dose of 70% ²H₂O, followed by daily maintenance doses to achieve and maintain a stable enrichment of 2-5% in total body water. The exact dosing regimen will depend on the study duration and objectives.[5]

• Animal Models: Administer an intraperitoneal injection of 99.9% ²H₂O in saline to achieve a target body water enrichment of approximately 3-5%. Provide drinking water enriched with ²H₂O to maintain this level.

2. Sample Collection:

• Collect blood samples at baseline and at various time points after tracer administration.

• For tissue-specific analysis, collect tissue biopsies (e.g., adipose tissue, liver) at the end of the study.

• Properly store all samples at -80°C until analysis.

3. Measurement of Body Water Enrichment:

• Determine the ²H enrichment in body water from plasma or serum samples. This is a critical step for calculating the precursor pool enrichment.

• A common method is the acetone (B3395972) exchange method, where the deuterium (B1214612) from water is exchanged with acetone, and the labeled acetone is analyzed by GC-MS.

Protocol 2: Lipid Extraction and Sample Preparation for GC-MS Analysis

This protocol outlines the steps for extracting total lipids from biological samples and preparing them for GC-MS analysis.

1. Materials:

• Chloroform, Methanol (B129727), 0.9% NaCl solution

• Internal Standard Solution: Prepare a stock solution of 1,3-Dipalmitin-D62 in a suitable organic solvent (e.g., chloroform/methanol 2:1 v/v) at a known concentration.

• Boron trifluoride (BF₃) in methanol (14%)

• Hexane (B92381)

• Anhydrous sodium sulfate (B86663)

2. Lipid Extraction:

• To a known amount of sample (e.g., 100 µL of plasma, homogenized tissue, or cell pellet) in a glass tube, add a precise volume of the 1,3-Dipalmitin-D62 internal standard solution .

• Add a 2:1 (v/v) mixture of chloroform:methanol. Vortex vigorously to ensure thorough mixing and protein precipitation.

• Add 0.9% NaCl solution and vortex again to induce phase separation.

• Centrifuge the sample to achieve a clear separation of the aqueous (upper) and organic (lower) phases.

• Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the lipid extract under a stream of nitrogen gas. The dried lipid film can be stored at -80°C until derivatization.

3. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• To the dried lipid extract, add BF₃ in methanol.

• Incubate the mixture at 100°C for 30 minutes to convert the fatty acids in the triglycerides to their more volatile FAMEs.

• After cooling, add water and hexane to the tube.

• Vortex vigorously to extract the FAMEs into the hexane layer.

• Centrifuge to separate the phases and carefully transfer the upper hexane layer to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the final hexane solution containing the FAMEs to a GC-MS vial for analysis.

Protocol 3: GC-MS Analysis

1. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• A capillary column suitable for FAME analysis (e.g., DB-225ms).

2. GC Method (Example):

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Carrier Gas: Helium

• Oven Program: Start at 100°C, hold for 2 minutes, ramp to 240°C at 3°C/min, and hold for 15 minutes.

3. MS Method:

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Selected Ion Monitoring (SIM) to monitor the specific ions for unlabeled palmitate and the deuterated internal standard, as well as the mass isotopologues for calculating DNL.

  • Monitor the M+0, M+1, M+2, etc., ions for the palmitate methyl ester to determine the incorporation of deuterium from ²H₂O.

  • Monitor a characteristic ion for the unlabeled 1,3-dipalmitin (or its corresponding FAME) and the corresponding ion for 1,3-Dipalmitin-D62.

4. Data Analysis and Calculation:

• Quantification of Dipalmitin: Construct a calibration curve using known concentrations of unlabeled 1,3-dipalmitin and a constant concentration of 1,3-Dipalmitin-D62. Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. Use this curve to determine the concentration of dipalmitin in the unknown samples.

• Calculation of Fractional DNL: The fractional contribution of DNL to the palmitate pool is calculated from the mass isotopomer distribution of the palmitate methyl ester, corrected for the natural abundance of ¹³C, and the enrichment of the precursor (body water).

Visualizations

De Novo Lipogenesis Signaling Pathway

Caption: Simplified pathway of de novo lipogenesis from glucose.

Experimental Workflow for DNL Measurement

Caption: Experimental workflow for measuring DNL.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. researchgate.net [researchgate.net]
• 3. Elevated de novo lipogenesis, slow liver triglyceride turnover, and clinical correlations in nonalcoholic steatohepatitis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols for 1,3-Dipalmitin-D62 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dipalmitin-D62 is a stable isotope-labeled triglyceride containing deuterium (B1214612), a non-radioactive isotope of hydrogen. This deuterated form of 1,3-dipalmitin (B116919) serves as a powerful tracer for in vivo metabolic studies, allowing researchers to track the absorption, distribution, metabolism, and excretion of dietary fats. Its use in animal models is crucial for understanding lipid metabolism in various physiological and pathological states. These application notes provide an overview of the dosage and administration of 1,3-Dipalmitin-D62 and similar deuterated lipids in animal models, based on established methodologies for metabolic tracer studies.

Data Presentation: Dosage and Administration of Deuterated Lipids in Animal Models

Animal Model	Compound	Dosage	Administration Route	Vehicle	Reference
Mice (C57BL/6)	Perdeuterated palmitic acid (D31)	150 mg/kg	Oral Gavage	Corn oil or 20% TPGS	[1]
Mice (ddY)	Soybean Oil	5 mL/kg	Oral Gavage	Not applicable (oil is the vehicle)	[2]
Rats	Deuterated water (D2O)	7% to 10% in drinking water	Oral	Drinking water	[3]
Rabbits	Palmitate-1-(14C) or Palmitate-9,10-(3H)	Not specified	Intravenous	Not specified	[4]
Dogs	Radiolabeled Chylomicron Lipids	Constant infusion	Intravenous	Lymph	[5]

Note: The user should perform dose-ranging studies to determine the optimal dose for their specific animal model and experimental goals. The chemical purity and isotopic enrichment of the 1,3-Dipalmitin-D62 should be confirmed before use.

Experimental Protocols

The following are generalized protocols for the administration of deuterated lipids to animal models, which can be adapted for 1,3-Dipalmitin-D62.

Protocol 1: Oral Gavage Administration in Mice

This protocol is suitable for studying the intestinal absorption and subsequent metabolism of 1,3-Dipalmitin-D62.

Materials:

• 1,3-Dipalmitin-D62

• Vehicle (e.g., corn oil, olive oil, or a suitable emulsifier like 20% TPGS)

• Animal feeding needles (gavage needles), appropriate size for the animal

• Syringes

• Balance

• Vortex mixer and/or sonicator

Procedure:

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of 1,3-Dipalmitin-D62.

  • Add the desired volume of the vehicle to achieve the target concentration.

  • To ensure a homogenous suspension, vortex the mixture vigorously. For lipids that are solid at room temperature, warming the vehicle may be necessary. Sonication can also be used to aid in creating a uniform suspension.

• Animal Handling and Dosing:

  • Fast the animals overnight (typically 12-16 hours) with free access to water to ensure an empty stomach for consistent absorption.

  • Gently restrain the mouse.

  • Attach the gavage needle to the syringe containing the dosing solution.

  • Carefully insert the gavage needle into the esophagus and deliver the solution directly into the stomach.

  • Monitor the animal for any signs of distress after administration.

• Sample Collection:

  • Collect blood samples at predetermined time points (e.g., 0, 30, 60, 120, 240 minutes) via tail vein, saphenous vein, or retro-orbital sinus.

  • At the end of the study, euthanize the animals and collect tissues of interest (e.g., liver, adipose tissue, intestine, heart) for analysis of tracer incorporation.

Protocol 2: Intravenous Infusion in Rats

This protocol is designed to study the systemic metabolism and tissue uptake of 1,3-Dipalmitin-D62, bypassing intestinal absorption.

Materials:

• 1,3-Dipalmitin-D62

• Sterile vehicle suitable for intravenous injection (e.g., a lipid emulsion like Intralipid®, or a solution containing albumin)

• Catheters (e.g., jugular vein or femoral vein)

• Infusion pump

• Syringes

• Surgical tools for catheter implantation

Procedure:

• Preparation of Infusion Solution:

  • Prepare a sterile emulsion or solution of 1,3-Dipalmitin-D62 in a suitable vehicle. The solution must be sterile and pyrogen-free.

  • The concentration should be calculated based on the desired infusion rate and the animal's body weight.

• Surgical Procedure (Catheter Implantation):

  • Anesthetize the rat using an appropriate anesthetic agent.

  • Surgically implant a catheter into the jugular or femoral vein.

  • Allow the animal to recover from surgery before starting the infusion study.

• Infusion:

  • Connect the catheter to the infusion pump via a syringe containing the 1,3-Dipalmitin-D62 solution.

  • Administer the tracer via a continuous infusion at a constant rate for the desired duration. A bolus injection may precede the constant infusion to reach steady-state levels more quickly.

• Sample Collection:

  • Collect blood samples from an arterial or another venous catheter at specified time points.

Mandatory Visualization

Caption: Experimental workflow for a metabolic tracer study using 1,3-Dipalmitin-D62.

Caption: Metabolic fate of orally administered 1,3-Dipalmitin-D62.

References

• 1. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]
• 2. Evaluating the appropriate oral lipid tolerance test model for investigating plasma triglyceride elevation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo measurement of plasma cholesterol and fatty acid synthesis with deuterated water: determination of the average number of deuterium atoms incorporated - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism of hepatic and plasma triglycerides in rabbits given ethanol or ethionine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative studies of the metabolism of chylomicron triglycerides and cholesterol by liver and extrahepatic tissues of sheep and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving mass spectrometry sensitivity for 1,3-Dipalmitin-D62

This technical support center provides troubleshooting guidance and answers to frequently asked questions to aid researchers, scientists, and drug development professionals in improving the mass spectrometry sensitivity for 1,3-Dipalmitin-D62.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving high sensitivity for 1,3-Dipalmitin-D62 in mass spectrometry?

A1: 1,3-Dipalmitin, like other diacylglycerols (DAGs), is a neutral lipid with low proton affinity, leading to poor ionization efficiency with electrospray ionization (ESI).[1][2] Key challenges include:

• Low Ionization Efficiency: The inherent chemical structure of DAGs does not readily accept a proton ([M+H]⁺).

• Variable Adduct Formation: In positive ion mode, DAGs often form multiple adducts with cations present in the mobile phase or sample matrix, such as ammonium (B1175870) ([M+NH₄]⁺), sodium ([M+Na]⁺), and potassium ([M+K]⁺). The signal can be split across these different adducts, reducing the intensity of any single one.[3]

• Matrix Effects: Co-eluting substances from the biological matrix can suppress the ionization of the target analyte, reducing its signal intensity.

• Isotope Effects: The deuterium-labeled internal standard (1,3-Dipalmitin-D62) may have slightly different chromatographic retention times and ionization behavior compared to the non-labeled endogenous analyte, which can affect quantification accuracy.

Q2: How can chemical derivatization improve the sensitivity of 1,3-Dipalmitin-D62 analysis?

A2: Chemical derivatization can significantly enhance sensitivity by introducing a permanently charged or easily ionizable group onto the 1,3-Dipalmitin molecule.[4][5] This targets the free hydroxyl group of the diacylglycerol. Benefits include:

• Increased Ionization Efficiency: Attaching a charged moiety eliminates the reliance on adduct formation and dramatically increases the signal response in the mass spectrometer.[6][7]

• Improved Signal Stability: By forcing the molecule to form a single, specific charged species, derivatization prevents the signal from being diluted across multiple adducts.

• Enhanced Fragmentation: Derivatization can introduce specific fragmentation patterns in tandem MS (MS/MS), which can be used for sensitive and specific detection using modes like Multiple Reaction Monitoring (MRM).[7]

Q3: What are the most common adducts for 1,3-Dipalmitin, and how can I control their formation to improve sensitivity?

A3: The most common adducts for diacylglycerols in positive ion mode are ammonium ([M+NH₄]⁺) and sodium ([M+Na]⁺).[3] Inconsistent formation of these adducts can lead to poor quantitative accuracy. To improve sensitivity and reproducibility:

• Promote a Single Adduct: The most effective strategy is to promote the formation of a single, dominant adduct. This is typically achieved by adding a modifier to the mobile phase. For example, adding ammonium formate (B1220265) (typically 5-10 mM) will favor the formation of the [M+NH₄]⁺ adduct.[8]

• Minimize Sodium Contamination: Sodium is ubiquitous in laboratory environments (glassware, solvents, etc.) and readily forms [M+Na]⁺ adducts. Use high-purity solvents, plastic containers where possible, and minimize sample handling to reduce sodium contamination.

• Sum All Adducts: If multiple adducts cannot be avoided, a quantitative approach is to sum the signals of all observed adducts for both the analyte and the internal standard. This can improve accuracy but may be more complex to implement.[3]

Q4: Can the deuterium (B1214612) label on 1,3-Dipalmitin-D62 affect my results?

A4: Yes, the "deuterium isotope effect" can cause minor differences between the analyte and the deuterated internal standard. This can manifest as a slight shift in chromatographic retention time. If this shift causes the two compounds to elute in regions with different matrix effects, it can lead to inaccurate quantification. It is crucial to verify that the analyte and the internal standard peaks co-elute as closely as possible.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 1,3-Dipalmitin-D62.

Issue 1: Low or No Signal for 1,3-Dipalmitin-D62

Possible Cause	Troubleshooting Step
Poor Ionization	1. Optimize Mobile Phase: Add an ammonium salt (e.g., 5-10 mM ammonium formate) to your mobile phase to promote the formation of [M+NH₄]⁺ adducts, which are generally more stable and abundant for DAGs.[8] 2. Consider Chemical Derivatization: If sensitivity remains low, derivatize the sample to introduce a permanently charged group. (See Experimental Protocols section).[6][7]
Instrument Contamination	1. Clean the Ion Source: Contamination in the ion source or interface can suppress the signal. Perform routine cleaning according to the manufacturer's protocol.[9] 2. Check for System Contamination: Run blank injections to ensure the system is clean. High background noise can obscure low-level signals.
Suboptimal MS Parameters	1. Tune the Instrument: Ensure the mass spectrometer is properly tuned and calibrated. 2. Optimize Source Conditions: Adjust parameters like capillary voltage, gas flow, and source temperature to maximize the signal for your specific compound and flow rate.
Sample Preparation Issues	1. Verify Extraction Efficiency: Ensure your lipid extraction protocol is efficient for diacylglycerols. 2. Check Internal Standard Concentration: Confirm that the concentration of 1,3-Dipalmitin-D62 is appropriate for your instrument's linear range.

Issue 2: High Signal Variability / Poor Reproducibility

Possible Cause	Troubleshooting Step
Inconsistent Adduct Formation	1. Control Adducts: Ensure a consistent source of adduct-forming ions. Add ammonium formate to the mobile phase to stabilize the [M+NH₄]⁺ signal and reduce variability from competing sodium adducts.[3] 2. Minimize Contamination: Be meticulous about avoiding sodium contamination from glassware and reagents.
LC System Instability	1. Check for Leaks: Unstable pressure or retention times can indicate a leak in the LC system.[10] 2. Equilibrate the Column: Ensure the column is fully equilibrated before each injection to maintain stable retention times. 3. Purge the System: Air bubbles in the pump lines can cause pressure fluctuations and poor reproducibility. Purge the system regularly.[10]
Matrix Effects	1. Improve Chromatographic Separation: Modify the LC gradient to better separate 1,3-Dipalmitin from co-eluting matrix components. 2. Dilute the Sample: If possible, diluting the sample can reduce the concentration of interfering matrix components.
Carryover	1. Optimize Wash Method: If you observe the analyte peak in blank injections following a high concentration sample, improve the autosampler wash method. Use a strong solvent (e.g., isopropanol) in your wash solvent.[10]

Quantitative Data Summary

The following tables summarize the reported improvements in sensitivity for diacylglycerols using different analytical strategies.

Table 1: Sensitivity Enhancement via Chemical Derivatization

Derivatization Reagent	Target Moiety	Reported Sensitivity Improvement	Ionization Mode	Reference
N-chlorobetainyl chloride	Hydroxyl Group	~100-fold (2 orders of magnitude) vs. sodium adducts	Positive ESI	[1][6]
N,N-dimethylglycine (DMG)	Hydroxyl Group	Significant signal enhancement over metal adducts	Positive ESI	[7][11]
2,4-difluorophenyl isocyanate	Hydroxyl Group	Yields species that are sensitively determined	Positive ESI	[12]

Table 2: Relative Abundance of Common Diacylglycerol Adducts in Mouse Plasma

Adduct Type	Average Abundance (%)	Range of Abundance (%)
[M+NH₄]⁺	32%	13% - 77%
[M+Na]⁺	Varies significantly	Varies significantly
Other Adducts	Varies	Varies
Data adapted from a study on 15 DAG species, highlighting the high variability of adduct formation.[3]

Experimental Protocols

Protocol 1: Derivatization of 1,3-Dipalmitin with N,N-Dimethylglycine (DMG)

This protocol is adapted for the derivatization of diacylglycerols to enhance positive ESI-MS sensitivity.[11]

Materials:

• Dried lipid extract containing 1,3-Dipalmitin-D62

• N,N-dimethylglycine (DMG)

• 4-Dimethylaminopyridine (DMAP)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Acetonitrile (ACN) and Dichloromethane (CH₂Cl₂), anhydrous

• Ammonium Hydroxide (NH₄OH), 25 mM

• Chloroform (CHCl₃) and Methanol (MeOH)

Procedure:

• Reagent Preparation: Prepare stock solutions of DMG (0.125 M), DMAP (0.5 M), and EDC (0.25 M) in a 1:1 mixture of anhydrous ACN:CH₂Cl₂.

• Reaction Setup: To the dried lipid extract in a glass vial, add the reagents. For a small-scale reaction, you might add 20 µL of each stock solution.

• Incubation: Vortex the mixture for 1 minute. Centrifuge briefly to collect the sample at the bottom of the vial.

• Reaction: Incubate the sealed vial at 45°C for 60 minutes.

• Quenching: Stop the reaction by adding 1.5 mL of a 1:1 CHCl₃:MeOH mixture, followed by 0.5 mL of 25 mM NH₄OH.

• Extraction: Vortex the mixture for 1 minute and allow the phases to separate for 5 minutes.

• Sample Collection: Collect the lower organic layer (CH₂Cl₂) and dry it under a stream of nitrogen.

• Reconstitution: Reconstitute the dried, derivatized sample in a suitable mobile phase (e.g., 50% Isopropanol/50% Acetonitrile) for LC-MS analysis.

Protocol 2: General LC-MS Method for Diacylglycerol Analysis

This protocol provides a starting point for the chromatographic separation of diacylglycerols.

LC System:

• Column: A C18 reversed-phase column is suitable (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 mm × 100 mm).

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid.[13]

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid.[13]

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 50-55°C.

• Injection Volume: 2-5 µL.

Gradient Example:

Time (min)	% Mobile Phase B
0.0	10
2.0	10
12.0	80
15.0	95
17.0	95
17.1	10

| 20.0 | 10 |

MS System (ESI-Positive Mode):

• Scan Mode: Full Scan (to observe adducts) and/or MS/MS (for targeted analysis).

• Capillary Voltage: 3.0 - 4.0 kV

• Source Temperature: 120 - 150°C

• Desolvation Temperature: 350 - 450°C

• Gas Flows: Optimize Cone Gas and Desolvation Gas flows for your instrument.

Visualizations

Caption: Experimental workflow for the quantitative analysis of 1,3-Dipalmitin.

Caption: Troubleshooting logic for low signal intensity of 1,3-Dipalmitin-D62.

Caption: Cellular roles of 1,2-DAG (signaling) vs. 1,3-DAG (metabolism).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical derivatization strategy for mass spectrometry-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemical derivatization for enhancing sensitivity during LC/ESI-MS/MS quantification of steroids in biological samples: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantification of Diacylglycerol Molecular Species in Biological Samples by Electrospray Ionization Mass Spectrometry after One-step Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 8. Monoacylglycerol Analysis Using MS/MSALL Quadruple Time of Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. zefsci.com [zefsci.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. lcms.labrulez.com [lcms.labrulez.com]

minimizing isotopic exchange of deuterium in 1,3-Dipalmitin-D62

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling, storage, and use of 1,3-Dipalmitin-d62 to minimize the isotopic exchange of deuterium (B1214612). Maintaining the isotopic purity of deuterated standards is critical for the accuracy and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is deuterium isotopic exchange and why is it a concern for 1,3-Dipalmitin-d62?

Deuterium isotopic exchange, or H/D exchange, is a chemical reaction where a deuterium atom on a molecule is replaced by a hydrogen atom (proton) from the surrounding environment.[1][2] While the carbon-deuterium (C-D) bonds in the saturated fatty acid chains of 1,3-Dipalmitin-d62 are generally stable, exchange can be catalyzed by factors such as the presence of protic solvents (e.g., water, methanol), non-neutral pH, and elevated temperatures.[2][3] This loss of deuterium compromises the isotopic purity of the standard, leading to inaccurate quantification and mass shifts in mass spectrometry-based analyses.

Q2: What are the primary factors that promote deuterium exchange?

The primary factors that can induce deuterium exchange are:

• Presence of Protic Solvents: Solvents with exchangeable protons, such as water, methanol (B129727), and ethanol (B145695), can serve as a source of hydrogen. Most deuterated compounds are hygroscopic and readily absorb moisture from the atmosphere and glassware.[1]

• Acidic or Basic Conditions: The H/D exchange reaction is strongly catalyzed by both acids and bases.

• Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.

• Extended Analysis Times: During analytical procedures like liquid chromatography, longer exposure to mobile phases containing protic solvents increases the opportunity for back-exchange to occur.

Q3: How should I properly store solid (powder) 1,3-Dipalmitin-d62?

As a lipid with fully saturated fatty acid chains, 1,3-Dipalmitin-d62 is stable as a dry powder. To ensure long-term stability, it should be stored at or below -16°C in a tightly sealed glass container with a Teflon-lined cap. Before opening the container, it is crucial to allow it to warm to room temperature to prevent atmospheric moisture from condensing on the cold powder.

Q4: What is the best practice for preparing and storing stock solutions?

Stock solutions should be prepared in a high-purity aprotic organic solvent such as chloroform (B151607) or toluene. If a protic solvent like ethanol or methanol is necessary, it should be of the highest purity. Dissolve the lipid completely, using gentle vortexing or sonication if needed. Store the solution at -20°C ± 4°C in a clean glass vial with a Teflon-lined cap. The headspace of the vial should be purged with an inert gas like argon or nitrogen to prevent oxidation. Avoid using plastic containers for storage in organic solvents, as plasticizers can leach and contaminate the standard.

Q5: My experiment requires using an aqueous buffer. How can I minimize deuterium exchange?

If an aqueous environment is unavoidable, the following steps can minimize deuterium loss:

• Minimize Exposure Time: Prepare the aqueous solution immediately before use and keep the incubation time as short as possible.

• Control pH: Maintain the pH of the buffer as close to neutral (pH 6-8) as possible. Avoid acidic or basic extremes.

• Control Temperature: Perform the experiment at the lowest feasible temperature.

• Consider D₂O: If compatible with the experimental design, consider using buffers prepared with deuterium oxide (D₂O) to reduce the availability of protons for back-exchange.

Q6: I am observing deuterium loss during my LC-MS analysis. What are the likely causes and solutions?

Deuterium loss during LC-MS analysis is a common issue known as back-exchange. It typically occurs in the LC system and ion source. To mitigate this:

• Use "Quench" Conditions: The most effective strategy is to perform the chromatographic separation at low temperature (e.g., 0°C) and low pH (e.g., 2.5). These "quench" conditions significantly slow the rate of H/D exchange.

• Minimize Run Time: Use a fast LC gradient and a column with high separation efficiency to reduce the amount of time the analyte is exposed to the protic mobile phase.

• Optimize Mobile Phase: If possible, use mobile phases with a higher organic solvent content. An unexpected dependence of back-exchange on ionic strength has also been noted, suggesting that using lower salt concentrations (<20 mM) before electrospray injection can be beneficial.

• Cool the Autosampler: Keep the samples in the autosampler at a low temperature (e.g., 4°C) while awaiting injection.

Troubleshooting Guide

This guide helps diagnose the source of deuterium loss when using 1,3-Dipalmitin-d62.

Initial Problem: Mass spectrometry (MS) data shows a lower mass-to-charge ratio (m/z) than expected for 1,3-Dipalmitin-d62, indicating a loss of deuterium atoms.

Caption: Troubleshooting workflow for diagnosing deuterium loss.

Data Summary

Table 1: Recommended Storage and Handling Conditions for 1,3-Dipalmitin-d62

Form	Temperature	Container	Atmosphere	Key Handling Notes
Solid (Powder)	≤ -16°C	Glass, Teflon-lined cap	Normal	Allow vial to reach room temperature before opening to prevent condensation.
Organic Solution	-20°C ± 4°C	Glass, Teflon-lined cap	Inert (Argon or Nitrogen)	Avoid plasticware. Minimize freeze-thaw cycles. Use glass or stainless steel for transfers.
Aqueous Suspension	Not Recommended for Storage	Plastic or Glass	N/A	Prone to hydrolysis and isotopic exchange. Prepare immediately before use.

Table 2: Key Factors Influencing Deuterium Exchange and Mitigation Strategies

Factor	Risk Level	Mitigation Strategy	Quantitative Target
Temperature	High	Conduct procedures at the lowest feasible temperature. For LC-MS, use a column cooler and cooled autosampler.	LC-MS analysis at 0°C
pH	High	Maintain neutral pH during experiments. For LC-MS analysis, use an acidic mobile phase to "quench" the exchange.	Experimental pH: 6-8; LC-MS pH: ~2.5
Protic Solvents	High	Use aprotic solvents for storage. Minimize time in aqueous solutions during experiments and analysis.	As short as possible
Moisture	Moderate	Use thoroughly dried glassware. Handle solids and prepare solutions under a dry, inert atmosphere if possible.	N/A

Experimental Protocols

Protocol 1: Preparation of Stock Solutions from Solid 1,3-Dipalmitin-d62

• Acclimatize: Remove the sealed vial of solid 1,3-Dipalmitin-d62 from the freezer and allow it to sit at room temperature for at least 30 minutes to prevent moisture condensation.

• Prepare Solvent: Select a high-purity organic solvent (e.g., chloroform, ethanol). Ensure the solvent is dry.

• Weighing: Under a gentle stream of inert gas (e.g., argon) if possible, open the vial and accurately weigh the desired amount of powder.

• Dissolution: Add the calculated volume of solvent to the vial to achieve the target concentration. Cap the vial tightly with a Teflon-lined cap and vortex or sonicate gently until the solid is fully dissolved, resulting in a clear solution.

• Storage: Purge the headspace of the vial with inert gas, seal tightly, and store at -20°C. For daily use, consider preparing smaller aliquots to avoid repeated warming of the main stock solution.

Protocol 2: General Workflow for Minimizing Deuterium Exchange in Aqueous Media

Caption: Recommended workflow for experiments requiring aqueous buffers.

Protocol 3: Best Practices for LC-MS Sample Analysis

• Sample Preparation: After the experiment, extract the lipid into a suitable organic solvent. Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried sample in a mobile phase-compatible solvent, ideally one that is part of the initial LC conditions.

• LC System Setup:

  • Equip the LC system with a column heater/cooler and set it to 0°C.

  • Set the autosampler temperature to 4°C or as low as possible to maintain sample stability.

  • Prepare an acidic mobile phase (e.g., with 0.1% formic acid) to achieve a final pH of approximately 2.5-3.0.

• Analysis:

  • Use a short, efficient LC column (e.g., superficially porous particles) to enable fast separations.

  • Develop a rapid gradient to elute the 1,3-Dipalmitin-d62 as quickly as possible, minimizing its residence time in the system.

  • Inject the sample and acquire data.

• Control Sample: Analyze a freshly prepared, unexchanged sample of 1,3-Dipalmitin-d62 using the same method to establish a baseline for the maximum deuterium content.

Logical Relationships

Caption: Key environmental factors that increase the rate of deuterium exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Quantification of 1,3-Dipalmitin-D62

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate quantification of 1,3-Dipalmitin-D62.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the quantification of 1,3-Dipalmitin-D62 using LC-MS/MS.

Q1: Why is my signal intensity for 1,3-Dipalmitin-D62 low or inconsistent?

A1: Low or inconsistent signal intensity can stem from several factors, including sample preparation, ion suppression, or instrument parameters.

• Sample Preparation: Inefficient extraction of lipids from the sample matrix is a common cause. Ensure your chosen extraction method, such as a Folch, Bligh and Dyer, or MTBE protocol, is performed correctly and consistently. Inadequate vortexing or phase separation can lead to poor recovery.

• Ion Suppression: Co-eluting matrix components, such as phospholipids, can suppress the ionization of your analyte and internal standard in the mass spectrometer source. This can lead to reduced and variable signal intensity.

  • Troubleshooting:

    • Improve sample cleanup to remove interfering substances. Solid-phase extraction (SPE) can be an effective alternative to liquid-liquid extraction (LLE) for removing matrix components.

    • Modify your chromatographic method to separate the analyte from the interfering compounds.

    • Dilute the sample to reduce the concentration of matrix components.

• Instrument Parameters: Suboptimal instrument settings can lead to poor signal.

  • Troubleshooting:

    • Ensure the mass spectrometer is properly tuned and calibrated.

    • Optimize source parameters such as spray voltage, gas flows, and temperatures for 1,3-Dipalmitin.

    • Confirm that the correct multiple reaction monitoring (MRM) transitions are being used.

Q2: I'm observing a shift in retention time for 1,3-Dipalmitin-D62 compared to its non-deuterated analog. Is this normal?

A2: Yes, a slight shift in retention time between a deuterated internal standard and its non-deuterated counterpart is a known phenomenon called the "chromatographic isotope effect". In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated analogs. While a small, consistent shift is acceptable, a large or inconsistent shift can compromise data quality by subjecting the analyte and internal standard to different matrix effects.

• Troubleshooting:

  • Co-elution Check: Overlay the chromatograms of the analyte and the internal standard to assess the degree of separation.

  • Chromatographic Method Adjustment: If the separation is significant, consider adjusting the mobile phase gradient or using a column with slightly lower resolution to ensure co-elution.

Q3: My quantitative results are inaccurate, showing a consistent bias. What are the likely causes?

A3: Inaccurate quantification with a consistent bias often points to issues with the internal standard or the calibration curve.

• Internal Standard Purity: The 1,3-Dipalmitin-D62 internal standard may contain impurities, including the unlabeled analyte. This will lead to a constant positive bias in your results.

  • Troubleshooting: Always obtain a certificate of analysis from the supplier to verify the isotopic and chemical purity of the internal standard.

• Hydrogen/Deuterium (B1214612) (H/D) Exchange: In some cases, the deuterium atoms on the internal standard can exchange with protons from the sample matrix or solvents. This leads to a decrease in the internal standard signal and an overestimation of the analyte concentration.

  • Troubleshooting: To check for H/D exchange, incubate the deuterated internal standard in a blank matrix for a time equivalent to your sample preparation and analysis time. Analyze the sample to see if there is an increase in the signal of the non-labeled compound.

• Calibration Curve Issues: An improperly prepared or stored calibration curve can lead to inaccuracies.

  • Troubleshooting:

    • Prepare fresh calibration standards for each run.

    • Ensure the concentration range of the calibration curve brackets the expected concentrations of the analyte in your samples.

    • Use a linear regression model appropriate for your data.

Q4: I am seeing poor peak shape (e.g., tailing, splitting, or broad peaks). How can I improve this?

A4: Poor peak shape can be caused by a variety of factors related to the sample, the chromatography, or the instrument.

• Sample-Related Issues:

  • Injection Solvent: Injecting a sample in a solvent that

Technical Support Center: Optimizing Chromatographic Separation of 1,3-Dipalmitin-D62

Welcome to the technical support center for the chromatographic analysis of 1,3-Dipalmitin-D62. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their separation experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary chromatographic methods for analyzing 1,3-Dipalmitin-D62?

A1: The most common and effective methods for the analysis of 1,3-Dipalmitin (B116919) and its deuterated isotopologues are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[1]

• HPLC , often coupled with an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS), is excellent for separating diacylglycerol isomers under non-volatile conditions.[1] Silver-ion HPLC (Ag-HPLC) is a particularly powerful technique for resolving isomeric lipids.[1]

• Gas Chromatography (GC) , typically paired with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), offers high resolution but requires derivatization of the analyte to increase its volatility.[1]

Q2: What is the purpose of using 1,3-Dipalmitin-D62 in my analysis?

A2: 1,3-Dipalmitin-D62 is a deuterium-labeled version of 1,3-Dipalmitin. It is primarily used as an internal standard for quantitative analysis.[2] Because it is chemically identical to the non-labeled analyte, it co-elutes during chromatography, but its higher mass allows it to be distinguished and quantified separately by a mass spectrometer. This helps to correct for variations in sample preparation and instrument response, leading to more accurate quantification.

Q3: Why is the separation of 1,3-dipalmitin from its 1,2-dipalmitin isomer so challenging?

A3: The separation of 1,3- and 1,2-diacylglycerol isomers is difficult because they have the same molecular weight and very similar physical-chemical properties.[1][3] Effective separation relies on exploiting subtle differences in their molecular structure and polarity. Techniques like normal-phase HPLC or Ag-HPLC are often required to achieve baseline resolution.[1]

Q4: When is derivatization necessary for the analysis of 1,3-Dipalmitin-D62?

A4: Derivatization is essential for analysis by Gas Chromatography (GC). 1,3-Dipalmitin has a free hydroxyl group that makes it non-volatile and prone to thermal degradation at the high temperatures used in GC. A common technique is silylation, which converts the hydroxyl group into a trimethylsilyl (B98337) (TMS) ether.[1][4] This process increases the molecule's volatility and thermal stability, making it suitable for GC analysis.[5]

Q5: Should I choose HPLC or GC for my application?

A5: The choice depends on your specific requirements and available equipment.

• Choose HPLC if you want to avoid sample derivatization, are concerned about thermal degradation of your sample, or need to separate a complex mixture of lipids with varying polarities.

• Choose GC if you require very high chromatographic resolution and have access to a GC-MS system for sensitive and specific detection. Be prepared to optimize the derivatization step.

Troubleshooting Guide

Problem: I am seeing poor resolution between the 1,3-Dipalmitin-D62 and 1,2-Dipalmitin peaks.

• Possible Cause (HPLC): The mobile phase composition is not optimal for separating the isomers. The column chemistry may not be selective enough.

• Solution (HPLC):

  • Optimize Mobile Phase: In normal-phase HPLC (NP-HPLC), adjust the ratio of non-polar (e.g., hexane) and polar (e.g., isopropanol (B130326), ethyl acetate) solvents. A lower concentration of the polar solvent will generally increase retention and may improve resolution.

  • Change Column: Consider using a silver-ion (Ag-HPLC) column, which provides excellent selectivity for separating isomers based on the degree of unsaturation and positional differences.[1]

• Possible Cause (GC): The temperature ramp is too fast, or the column is not providing sufficient separation.

• Solution (GC):

  • Optimize Temperature Program: Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min) to allow more time for the isomers to interact with the stationary phase, thereby improving separation.

  • Use a Longer Column: Increase the column length (e.g., from 30m to 60m) to increase the number of theoretical plates and enhance resolution.

Problem: My chromatographic peaks are broad or show significant tailing.

• Possible Cause: Column overloading, inefficient derivatization (GC), or secondary interactions with the stationary phase.

• Solution:

  • Reduce Sample Load: Dilute the sample and inject a smaller volume onto the column.

  • Verify Derivatization (GC): Ensure the silylation reaction has gone to completion. Analyze a derivatized standard to confirm efficiency.

  • Check Column Health: The column may be contaminated or degraded. Flush the column according to the manufacturer's instructions or replace it if necessary.

Problem: I am experiencing a low signal or poor sensitivity for my analyte.

• Possible Cause: The detector settings are not optimized, the sample concentration is too low, or there is inefficient ionization (MS).

• Solution:

  • Optimize Detector Settings: For ELSD, adjust the nebulizer and evaporator temperatures. For MS, optimize the ion source parameters (e.g., spray voltage, gas flow rates) and select the appropriate monitoring ions (SIM mode) for both 1,3-Dipalmitin and the D62 internal standard.

  • Concentrate the Sample: If the sample is too dilute, consider using solid-phase extraction (SPE) to concentrate the diacylglycerol fraction before analysis.[1]

Experimental Protocols

Protocol 1: HPLC-ELSD Method for Quantification

This protocol is suitable for the separation and quantification of diacylglycerol isomers.[1]

• Sample Preparation:

  • Lipid Extraction: Extract total lipids from the sample using a chloroform:methanol (2:1, v/v) mixture.

  • Solid Phase Extraction (SPE): Isolate the diacylglycerol fraction using a silica-based SPE cartridge. Condition the cartridge with n-hexane, load the lipid extract, and elute the diacylglycerol fraction with a suitable solvent mixture (e.g., hexane:diethyl ether).

• Chromatographic Conditions:

  • Column: Silica-based normal-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of n-hexane and a polar solvent like isopropanol or methyl tert-butyl ether.

  • Flow Rate: 1.0 mL/min.

  • Detector: Evaporative Light Scattering Detector (ELSD) with nebulizer temperature at 40°C and evaporator temperature at 60°C.

• Quantification:

  • Prepare a calibration curve using certified standards of 1,3-Dipalmitin.

  • Spike samples with a known concentration of 1,3-Dipalmitin-D62 as an internal standard if using LC-MS for detection.

Protocol 2: GC-MS Method for Quantification

This protocol is a standard method for the analysis of lipids after derivatization.[1]

• Sample Derivatization (Silylation):

  • Evaporate the extracted lipid sample to dryness under a stream of nitrogen.

  • Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS) and a solvent like pyridine (B92270) or acetonitrile.

  • Heat the mixture at 60-70°C for 30 minutes to ensure complete reaction.

• Chromatographic Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection: Splitless injection at 280°C.

  • Temperature Program: Initial temperature of 150°C, ramp to 320°C at 5°C/min, and hold for 10 minutes.

• Mass Spectrometry Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Scan mode for initial identification and Selected Ion Monitoring (SIM) for quantification. Monitor characteristic ions for the TMS-derivative of 1,3-Dipalmitin and its D62 isotopologue.

Data Presentation

Table 1: Comparison of Primary Chromatographic Methods for 1,3-Dipalmitin-D62 Analysis

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on polarity in liquid phase	Separation based on volatility and boiling point in gas phase
Derivatization	Not required	Mandatory (e.g., Silylation)[1]
Typical Column	Normal-Phase (Silica) or Silver-Ion (Ag+)	Non-polar capillary (e.g., DB-5ms)
Mobile Phase	Hexane/Isopropanol or similar solvent mixtures	Inert carrier gas (e.g., Helium)
Common Detector	ELSD, MS	FID, MS
Advantages	No sample derivatization, suitable for thermolabile compounds	High resolution, excellent sensitivity with MS
Disadvantages	Lower resolution for some isomers compared to GC	Derivatization step adds time and potential for error

Table 2: Troubleshooting Guide for Common Chromatographic Issues

Issue	Potential Cause	Recommended Solution
Poor Isomer Resolution	Sub-optimal mobile phase (HPLC) or temperature ramp (GC)	Adjust solvent gradient (HPLC); decrease temperature ramp rate (GC)
Peak Tailing	Column overload; active sites on the column	Inject less sample; use a new or better deactivated column
No Peaks Detected	Injection failure; detector malfunction; sample degradation	Check syringe and injector; run a system suitability test; prepare fresh sample
Irreproducible Retention Times	Leak in the system; unstable column temperature	Check for leaks at all fittings; ensure column oven is stable

Visualizations

Caption: Workflow for chromatographic method optimization.

Caption: Troubleshooting logic for poor isomer resolution.

References

• 1. 1,3-Dipalmitin | 502-52-3 | Benchchem [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (524g) Separation of Isomers | AIChE [proceedings.aiche.org]
• 4. 1,3-Dipalmitin, TMS derivative [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]

challenges in 1,3-Dipalmitin-D62 delivery to cells or animals

Welcome to the technical support center for the delivery of 1,3-Dipalmitin-D62 to cells and animals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dipalmitin-D62 and what are its primary applications?

A1: 1,3-Dipalmitin-D62 is a deuterated form of 1,3-Dipalmitin, which is a diglyceride. The deuterium (B1214612) labeling makes it a valuable tool for tracer studies in metabolic research. It is commonly used to investigate fatty acid and triglyceride metabolism in vivo.[1]

Q2: What are the main challenges in delivering 1,3-Dipalmitin-D62 to cells and animals?

A2: The primary challenges stem from its lipid nature, leading to poor water solubility, potential stability issues in aqueous environments, difficulties in achieving efficient cellular uptake, and complexities in formulation for in vivo administration.

Q3: Does the deuteration of 1,3-Dipalmitin-D62 affect its delivery and biological activity?

A3: Deuteration is generally considered not to significantly alter the biochemical properties of lipids.[2] Deuterated polyunsaturated fatty acids are transported, processed, and incorporated into membranes similarly to their non-deuterated counterparts.[2] However, deuteration can slightly affect the phase transition temperature of phospholipids. For low-resolution studies, deuterated and non-deuterated lipids are often considered interchangeable.[3] It's important to note that the kinetic isotope effect, where molecules with heavier isotopes react slower, can be a factor in some biological processes, particularly in slowing lipid peroxidation.[2]

Troubleshooting Guides

Solubility and Formulation Issues

Problem: My 1,3-Dipalmitin-D62 is not dissolving in my aqueous cell culture medium.

• Cause: 1,3-Dipalmitin-D62, like other long-chain diglycerides, is highly hydrophobic and has very low solubility in water.

• Solution:

  • Use of a Carrier Protein: The most common method for delivering fatty acids and other lipids to cells in culture is by complexing them with a carrier protein, such as bovine serum albumin (BSA).[4][5] This mimics the natural transport of lipids in the bloodstream.

  • Co-solvent System: For some applications, a co-solvent system can be used. First, dissolve the 1,3-Dipalmitin-D62 in a small amount of a water-miscible organic solvent like ethanol (B145695) and then add it to the aqueous medium with vigorous vortexing. However, be mindful of the final solvent concentration as it can be toxic to cells.[6]

Problem: I am observing precipitation or aggregation of my 1,3-Dipalmitin-D62 formulation over time.

• Cause: Lipid aggregation is a common issue in aqueous solutions due to their hydrophobic nature. This can be influenced by temperature, pH, and the presence of other molecules.

• Solution:

  • Optimize BSA Ratio: When using BSA, ensure the molar ratio of 1,3-Dipalmitin-D62 to BSA is appropriate. A high ratio of lipid to BSA can lead to incomplete complexation and aggregation.

  • Temperature Control: Prepare and store lipid solutions at appropriate temperatures. Some lipids are less soluble at lower temperatures.

  • Anti-clumping Agents: For cell culture, commercially available anti-clumping agents can be added to the medium to reduce cell aggregation, which can sometimes be exacerbated by lipid additives.[7]

  • Filtration: After preparing the formulation, sterile filter it through a 0.22 µm filter to remove any aggregates before adding it to your cells.[5]

Solvent	Solubility of 1,3-Dipalmitin (non-deuterated)	Notes
Chloroform	Slightly Soluble[8]	A common organic solvent for initial lipid dissolution.
Ethyl Acetate	Slightly Soluble[8]	Another organic solvent option for initial dissolution.
Ethanol	Soluble (qualitative)[9]	Often used as a co-solvent for aqueous preparations.
Water	Insoluble	Carrier proteins or emulsifiers are necessary for aqueous dispersion.

Note: Quantitative solubility data for 1,3-Dipalmitin-D62 in various solvents is limited. The table above provides qualitative information for the non-deuterated form. Researchers should perform their own solubility tests for their specific experimental conditions.

Stability Challenges

Problem: I am concerned about the stability of 1,3-Dipalmitin-D62 in my experimental system.

• Cause: Diglycerides can be susceptible to hydrolysis, especially at non-neutral pH. The ester bonds can be cleaved, releasing the fatty acids.

• Solution:

  • pH Control: Maintain the pH of your solutions within a stable range, typically close to physiological pH (7.2-7.4) for cell culture and in vivo studies. Ester hydrolysis can be catalyzed by both acidic and basic conditions.[10]

  • Fresh Preparations: Prepare your 1,3-Dipalmitin-D62 formulations fresh whenever possible to minimize degradation.

  • Storage Conditions: If storage is necessary, store aliquots at -20°C or below to slow down chemical degradation. Avoid repeated freeze-thaw cycles.

  • Analytical Verification: For long-term or critical studies, consider using analytical methods like chromatography (TLC, HPLC) or mass spectrometry to assess the integrity of your 1,3-Dipalmitin-D62 stock over time.

In Vitro Delivery to Cells

Problem: I am not seeing the expected cellular uptake or biological effect of 1,3-Dipalmitin-D62.

• Cause: Inefficient delivery to cells can be due to poor formulation, low bioavailability in the culture medium, or cellular efflux mechanisms.

• Solution:

  • Optimize Formulation: Ensure your 1,3-Dipalmitin-D62 is properly complexed with BSA or formulated in a way that allows for efficient interaction with the cell membrane.

  • Concentration and Incubation Time: Optimize the concentration of 1,3-Dipalmitin-D62 and the incubation time. Higher concentrations or longer incubation times may be needed, but be cautious of potential cytotoxicity.

  • Cell Type Considerations: Different cell types may have varying capacities for lipid uptake.

  • Control Experiments: Include appropriate controls, such as a vehicle control (e.g., BSA alone) and a positive control with a lipid known to be taken up by your cells.

Problem: I am observing cytotoxicity after treating my cells with 1,3-Dipalmitin-D62.

• Cause: High concentrations of certain lipids, particularly saturated fatty acids, can be toxic to cells, a phenomenon known as lipotoxicity.[11] The formulation itself (e.g., high solvent concentration) can also be a source of toxicity.

• Solution:

  • Dose-Response Curve: Perform a dose-response experiment to determine the optimal, non-toxic concentration of 1,3-Dipalmitin-D62 for your specific cell line.

  • Solvent Toxicity Control: Ensure the final concentration of any organic solvent used in the preparation is below the toxic threshold for your cells.

  • Purity of Reagents: Use high-purity 1,3-Dipalmitin-D62 and fatty acid-free BSA to avoid confounding effects from contaminants.

In Vivo Delivery to Animals

Problem: I am unsure how to formulate and administer 1,3-Dipalmitin-D62 for my animal studies.

• Cause: In vivo delivery of hydrophobic compounds requires careful formulation to ensure bioavailability and minimize toxicity.

• Solution:

  • Liposomal Formulations: Encapsulating 1,3-Dipalmitin-D62 in liposomes is a common and effective method for in vivo delivery of lipids.[12][13][14] Liposomes can improve stability and alter the biodistribution of the compound.

  • Emulsions: For oral or intravenous administration, formulating 1,3-Dipalmitin-D62 as an emulsion can enhance its absorption and distribution.

  • Route of Administration: The choice of administration route (e.g., intravenous, oral, intraperitoneal) will depend on the research question and the formulation. For metabolic tracer studies, intravenous infusion is often used.

  • Toxicity Studies: Before conducting efficacy studies, it is crucial to perform preliminary toxicity studies in the chosen animal model to determine a safe and well-tolerated dose of the 1,3-Dipalmitin-D62 formulation.[15]

Problem: My in vivo results are highly variable.

• Cause: Variability in animal studies can arise from inconsistent formulation preparation, animal handling, or the physiological state of the animals.

• Solution:

  • Consistent Formulation: Prepare the 1,3-Dipalmitin-D62 formulation consistently for all animals in the study.

  • Animal Model Considerations: Use animals of the same age, sex, and genetic background. Ensure they are housed under identical conditions and have consistent access to food and water, as this can affect lipid metabolism.

  • Pharmacokinetic Studies: If possible, conduct preliminary pharmacokinetic studies to understand the absorption, distribution, metabolism, and excretion (ADME) of your 1,3-Dipalmitin-D62 formulation in the animal model.

Experimental Protocols

Protocol 1: Preparation of 1,3-Dipalmitin-D62-BSA Complex for Cell Culture

This protocol is adapted from methods used for preparing fatty acid-BSA complexes.[4][16][17]

Materials:

• 1,3-Dipalmitin-D62

• Ethanol (100%, high purity)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS), sterile

• Cell culture medium

• Sterile microcentrifuge tubes and conical tubes

• Water bath or heating block

• Vortex mixer

• Sterile 0.22 µm filter

Procedure:

• Prepare a 10% (w/v) BSA solution: Dissolve fatty acid-free BSA in sterile PBS to a final concentration of 100 mg/mL. Gently rotate or invert to dissolve, avoiding vigorous shaking which can cause frothing. Sterile filter the solution using a 0.22 µm filter.

• Prepare a stock solution of 1,3-Dipalmitin-D62: Accurately weigh the desired amount of 1,3-Dipalmitin-D62 and dissolve it in a small volume of 100% ethanol to create a concentrated stock solution (e.g., 50 mM). Gently warm the solution (e.g., to 60-70°C) to aid dissolution.

• Complexation with BSA:

  • Warm the 10% BSA solution to 37°C.

  • While gently vortexing the warm BSA solution, slowly add the 1,3-Dipalmitin-D62 stock solution dropwise. The molar ratio of 1,3-Dipalmitin-D62 to BSA should be carefully controlled (a starting point could be 3:1 to 6:1).

  • Incubate the mixture at 37°C for at least 1 hour with gentle agitation to allow for complex formation.

• Final Formulation:

  • The resulting 1,3-Dipalmitin-D62-BSA complex can be stored in aliquots at -20°C.

  • For cell treatment, thaw an aliquot and dilute it to the desired final concentration in your cell culture medium.

  • Prepare a vehicle control using the same concentration of BSA and ethanol without the lipid.

Visualizations

Caption: Experimental workflow for the preparation and delivery of 1,3-Dipalmitin-D62.

Caption: Simplified diacylglycerol (DAG) signaling pathway.[18][19]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isotope effect on lipid peroxidation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impact of concerning excipients on animal safety: insights for veterinary pharmacotherapy and regulatory considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cell Culture Academy [procellsystem.com]
• 8. 1,3-DIPALMITIN CAS#: 502-52-3 [amp.chemicalbook.com]
• 9. DSpace [dr.lib.iastate.edu]
• 10. researchgate.net [researchgate.net]
• 11. Adverse physicochemical properties of tripalmitin in beta cells lead to morphological changes and lipotoxicity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Liposomal Formulations in Clinical Use: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Liposomal Packaging Generates Wnt Protein with In Vivo Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Evaluation of the toxicity of polyvinylacetate phthalate in experimental animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]

Technical Support Center: 1,3-Dipalmitin-D62 Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding contamination and ensuring accurate results in experiments involving 1,3-Dipalmitin-D62.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1,3-Dipalmitin-D62?

A1: Proper storage is critical to maintain the isotopic and chemical purity of 1,3-Dipalmitin-D62. For solid or lyophilized forms, storage at -20°C or colder in a desiccator is recommended to protect from moisture.[1] If the standard is in a solvent, it should be stored in a tightly sealed glass vial with a Teflon-lined cap at -20°C.[2] Always refer to the manufacturer's certificate of analysis for specific storage instructions.

Q2: What is hydrogen-deuterium (H-D) exchange and how can I prevent it with 1,3-Dipalmitin-D62?

A2: Hydrogen-deuterium (H-D) exchange is a chemical reaction where a deuterium (B1214612) atom on your standard is replaced by a hydrogen atom from the surrounding environment, such as from moisture or protic solvents.[3] This can compromise the isotopic purity of your standard and lead to inaccurate quantification.[3] To prevent H-D exchange:

• Use Aprotic Solvents: High-purity aprotic solvents like acetonitrile (B52724) or methanol (B129727) are generally recommended for reconstituting and preparing solutions.[1] Avoid acidic or basic aqueous solutions, as they can catalyze the exchange.

• Minimize Moisture Exposure: Handle the standard in a dry atmosphere, for instance, under an inert gas like nitrogen or argon. Use thoroughly dried glassware. When removing the standard from cold storage, allow the container to equilibrate to room temperature before opening to prevent condensation.

Q3: What are common sources of chemical contamination in 1,3-Dipalmitin-D62 experiments?

A3: Chemical contamination can arise from various sources and interfere with your analysis. Common contaminants include:

• Plasticizers: Phthalates and other plasticizers can leach from plastic containers, especially when using organic solvents. It is highly recommended to use glass containers with Teflon-lined closures for storing solutions of lipid standards.

• Solvents: Impurities in solvents can introduce background ions in mass spectrometry. Always use high-purity, LC-MS grade solvents.

• Labware: Detergents, such as Tween and Triton, are not compatible with mass spectrometry and can persist in glassware. It is best to avoid washing glassware with soap; instead, rinse with hot water and an organic solvent like isopropanol. Polypropylene microcentrifuge tubes can also be a significant source of contaminants in lipidomic analyses.

• Keratin (B1170402): This is a very common contaminant from skin, hair, and dust. To minimize keratin contamination, work in a clean environment like a laminar flow hood, wear gloves, and a lab coat.

Q4: How should I prepare stock and working solutions of 1,3-Dipalmitin-D62?

A4: Accurate preparation of solutions is crucial for quantitative analysis.

• Allow the container of 1,3-Dipalmitin-D62 to equilibrate to room temperature before opening.

• Weigh the required amount of the standard using a calibrated analytical balance in a dry, inert atmosphere.

• Quantitatively transfer the standard to a Class A volumetric flask.

• Add a small amount of a suitable high-purity solvent (e.g., methanol or acetonitrile) to dissolve the standard completely. Gentle warming or sonication can aid dissolution, but be cautious with unsaturated lipids which are more prone to degradation.

• Once dissolved, dilute to the mark with the solvent.

• Stopper the flask and mix thoroughly by inverting it multiple times.

• Transfer the stock solution to a clean, dry, and clearly labeled amber glass vial with a PTFE-lined cap for storage.

Troubleshooting Guides

Issue 1: Inconsistent or drifting internal standard signal in LC-MS/MS analysis.

Possible Cause	Troubleshooting Steps
Degradation of the standard	Check storage conditions and prepare a fresh stock solution. Avoid repeated freeze-thaw cycles.
Incomplete solubilization	Try gentle warming or sonication to ensure the standard is fully dissolved. Visually inspect the solution for any particulate matter.
Chromatographic issues	Prepare fresh mobile phase. Check the column temperature and ensure the column is properly equilibrated. If the problem persists, consider trying a new column.
H-D exchange	Ensure the use of aprotic solvents and minimize exposure to moisture.

Issue 2: High background signal for the unlabeled 1,3-Dipalmitin in blank samples spiked with 1,3-Dipalmitin-D62.

Possible Cause	Troubleshooting Steps
Isotopic cross-contamination	The "heavy" internal standard may be contaminated with the unlabeled analyte. Analyze a high-concentration solution of the heavy internal standard alone to check for a signal at the m/z of the "light" analyte.
Contamination from labware or solvents	Review all sample preparation steps for potential sources of contamination. Use high-purity solvents and clean glassware.
Carryover from previous injections	Inject a blank solvent run to check for carryover on the LC-MS system.

Experimental Protocols & Workflows

Protocol 1: Keratin-Free Sample Preparation

• Work Area Preparation: Thoroughly clean a laminar flow hood with 70% ethanol (B145695) and water. Wipe down all equipment (pipettes, tube racks, etc.) with ethanol before placing them in the hood.

• Personal Protective Equipment (PPE): Wear a clean lab coat, powder-free nitrile gloves, and a hairnet.

• Reagent and Consumable Handling: Use fresh, high-purity reagents. Aliquot reagents to avoid contaminating stock solutions. Use sterile, individually wrapped, low-protein-binding pipette tips and microcentrifuge tubes.

• Sample Handling: Perform all sample preparation steps within the laminar flow hood. Keep all tubes and plates covered as much as possible.

Workflow for Assessing Isotopic Purity of a Labeled Standard

This workflow outlines the steps to determine the level of unlabeled ("light") contamination in a "heavy" isotopically labeled standard using high-resolution mass spectrometry.

Workflow for assessing the isotopic purity of a labeled standard.

Contamination Pathways in Lipidomics Experiments

This diagram illustrates potential sources of contamination during a typical lipidomics workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

data analysis workflow for 1,3-Dipalmitin-D62 tracer studies

Disclaimer: While this guide provides a comprehensive overview of the data analysis workflow and troubleshooting for stable isotope tracer studies in lipidomics, specific experimental protocols and mass spectrometry data for 1,3-Dipalmitin-D62 are not extensively available in the public domain. The information presented here is based on general principles of deuterated lipid tracer analysis and should be adapted to your specific experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dipalmitin-D62 and what is it used for?

A1: 1,3-Dipalmitin-D62 is a deuterated form of 1,3-Dipalmitin, a type of diacylglycerol. The "D62" indicates that 62 hydrogen atoms in the two palmitic acid chains have been replaced with deuterium (B1214612), a stable isotope of hydrogen. This "heavy" labeling allows researchers to use it as a tracer to study various aspects of lipid metabolism.[1] It can be used to investigate processes such as:

• Triglyceride synthesis and turnover: By tracking the incorporation of the deuterated palmitate into triglyceride pools.

• Fatty acid uptake and distribution: Following the appearance of the D62-labeled palmitate in different tissues and lipid fractions.

• Lipolysis: Measuring the rate of release of the deuterated fatty acids from adipose tissue.

It can also serve as an internal standard for the quantification of endogenous (unlabeled) 1,3-Dipalmitin in mass spectrometry-based analyses.

Q2: What are the key considerations when designing a 1,3-Dipalmitin-D62 tracer study?

A2: Careful experimental design is crucial for obtaining reliable and interpretable data. Key considerations include:

• Tracer Administration Route: The choice between oral and intravenous administration depends on the research question. Oral administration is suitable for studying digestion, absorption, and subsequent metabolic fate, while intravenous infusion allows for direct introduction into the systemic circulation to study tissue uptake and metabolism.

• Tracer Dose: The amount of tracer administered should be sufficient to be detected above the natural isotopic background but not so high as to perturb the normal metabolic pathways.

• Administration Method: For in vivo studies, a primed, constant infusion is often the preferred method to achieve a metabolic and isotopic steady state, which simplifies the calculation of metabolic fluxes.[2][3] A bolus injection can also be used, but the data analysis is more complex.

• Sampling Schedule: The timing and frequency of blood or tissue sampling should be designed to capture the dynamic changes in the tracer's concentration and incorporation into various lipid pools.

• Choice of Analytical Platform: Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the most common techniques for analyzing deuterated lipids. The choice depends on the specific lipid classes of interest and the required sensitivity.

Q3: What are the main advantages of using a deuterated tracer like 1,3-Dipalmitin-D62 compared to a 13C-labeled tracer?

A3: Deuterated tracers are often more cost-effective than their 13C-labeled counterparts.[2] However, it's important to be aware of potential challenges associated with deuterium labeling.

Troubleshooting Guide

This guide addresses common issues that researchers may encounter during the data analysis workflow of 1,3-Dipalmitin-D62 tracer studies.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Low or no detectable tracer signal in samples	Inadequate Tracer Dose: The amount of 1,3-Dipalmitin-D62 administered was too low to be detected above the natural background.	- Review the literature for typical doses used for similar deuterated lipid tracers. - Perform a pilot study with varying doses to determine the optimal amount for your experimental model.
Poor Bioavailability (Oral Administration): The tracer was not efficiently absorbed from the gastrointestinal tract.	- Ensure the tracer is formulated in a suitable vehicle to enhance absorption. - Consider switching to an intravenous administration route if studying systemic metabolism.
Rapid Metabolism and Clearance: The tracer is being metabolized and cleared from the system faster than the sampling time points can capture.	- Adjust the sampling schedule to include earlier time points after tracer administration.
Improper Sample Handling and Storage: The deuterated lipids may have degraded due to improper storage conditions.	- Store deuterated lipid standards at or below -16°C.[4] - For unsaturated lipids, dissolve them in an appropriate organic solvent for storage rather than keeping them as a powder. - Avoid repeated freeze-thaw cycles.
High background noise in mass spectrometry data	Sample Contamination: Impurities introduced during sample collection, processing, or from storage containers can interfere with the analysis.	- Use high-purity solvents and reagents. - Utilize glass containers with Teflon-lined caps (B75204) for storing organic solutions to prevent leaching of plasticizers.
Matrix Effects: Components of the biological matrix (e.g., salts, other lipids) can suppress or enhance the ionization of the tracer, leading to inaccurate quantification.	- Optimize the sample preparation method to remove interfering substances. - Use a matrix-matched calibration curve or the standard addition method for quantification.
Inaccurate quantification of tracer and its metabolites	Kinetic Isotope Effect (KIE): The heavier mass of deuterium can cause enzymes to metabolize the deuterated tracer at a slightly slower rate than its unlabeled counterpart, leading to an underestimation of the true metabolic flux.	- Be aware of the potential for KIE and, if possible, quantify its effect in your system. - Consider using mathematical models that account for KIE in your flux calculations.
Deuterium Loss: Deuterium atoms can be lost during metabolic reactions, leading to an underestimation of the tracer's presence in downstream metabolites.	- Choose labeling positions on the molecule that are less prone to exchange during the metabolic pathways of interest. - If significant deuterium loss is suspected, it may be necessary to use alternative tracers, such as 13C-labeled compounds.
Chromatographic Isotope Effect: The deuterated tracer and its metabolites may have slightly different retention times in liquid chromatography compared to their unlabeled counterparts, which can affect peak integration and quantification.	- Optimize the chromatographic method to minimize the retention time shift. - Ensure that the peak integration windows are set appropriately for both the labeled and unlabeled compounds.
Difficulty in identifying deuterated metabolites	Lack of Reference Spectra: The mass spectral fragmentation patterns of deuterated metabolites may not be available in standard libraries.	- Perform fragmentation analysis (MS/MS or MSn) on the suspected deuterated metabolite peaks to elucidate their structure. - Compare the fragmentation patterns to those of the unlabeled standards to identify characteristic neutral losses and fragment ions.

Experimental Protocols & Data Presentation

Generalized Experimental Workflow

A typical workflow for a 1,3-Dipalmitin-D62 tracer study involves several key stages, from experimental design to data analysis.

Generalized workflow for 1,3-Dipalmitin-D62 tracer studies.

Data Presentation: Quantifying Fatty Acid Flux

Following a 1,3-Dipalmitin-D62 tracer study, the primary quantitative data will be the isotopic enrichment of the D62-palmitate in various lipid pools over time. This data is then used to calculate key kinetic parameters. The results are typically summarized in tables for easy comparison between different experimental groups.

Table 1: Plasma D62-Palmitate Enrichment and Kinetic Parameters

Subject ID	Treatment Group	Time (min)	Plasma D62-Palmitate Enrichment (MPE)	Palmitate Rate of Appearance (Ra) (µmol/kg/min)
001	Control	0	0.00	4.5
001	Control	30	5.23
001	Control	60	6.15
001	Control	120	6.20
002	Treatment X	0	0.00	6.8
002	Treatment X	30	7.10
002	Treatment X	60	8.50
002	Treatment X	120	8.65

MPE: Mole Percent Excess

Table 2: Incorporation of D62-Palmitate into Tissue Triglycerides

Tissue	Treatment Group	D62-Palmitate in Triglycerides (nmol/g tissue)	Fractional Synthetic Rate (%/hour)
Liver	Control	150.4	12.5
Liver	Treatment X	225.8	18.9
Adipose	Control	55.2	3.1
Adipose	Treatment X	48.9	2.8

Signaling Pathway Visualization

The metabolic fate of the D62-palmitate from 1,3-Dipalmitin-D62 can be visualized to illustrate its incorporation into various lipid metabolic pathways.

Metabolic fate of D62-Palmitate from 1,3-Dipalmitin-D62 tracer.

References

• 1. Lipidomics Individual Standards – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 2. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Researcher's Guide to Internal Standards in Lipidomics: A Comparative Evaluation of 1,3-Dipalmitin-D62

For researchers, scientists, and drug development professionals venturing into the world of lipidomics, the accuracy and reliability of quantitative data are paramount. Internal standards are the bedrock of precise lipid quantification, correcting for variations in sample preparation and analysis. This guide provides an objective comparison of 1,3-Dipalmitin-D62 with other common internal standards for triglyceride analysis, supported by established principles and representative experimental data.

The quantification of triglycerides (TGs) and other lipids by mass spectrometry is susceptible to several sources of variation, including sample loss during extraction, matrix effects from the biological sample, and fluctuations in instrument response. Internal standards (IS) are essential for mitigating these variables. An ideal internal standard is a compound that is chemically and physically similar to the analyte of interest but isotopically or structurally distinct, allowing it to be differentiated by the mass spectrometer. By adding a known amount of the IS to the sample at the earliest stage of preparation, the ratio of the analyte to the IS can be used to accurately calculate the analyte's concentration, as the IS experiences the same experimental variations as the endogenous lipid.

Performance Comparison of Internal Standards for Triglyceride Analysis

The selection of an appropriate internal standard is a critical decision in the design of any quantitative lipidomics experiment. For triglyceride analysis, the most common choices fall into two categories: stable isotope-labeled (SIL) standards, such as 1,3-Dipalmitin-D62, and odd-chain triglyceride standards.

1,3-Dipalmitin-D62 , a deuterated analog of a common saturated triglyceride, is considered a gold-standard internal standard. The substitution of hydrogen atoms with deuterium (B1214612) results in a mass shift that is easily detectable by a mass spectrometer, while the chemical and physical properties remain nearly identical to the endogenous tripalmitin. This ensures that 1,3-Dipalmitin-D62 behaves similarly to the target analytes during extraction, chromatography, and ionization.

Odd-chain triglycerides , such as tripentadecanoin (B53339) (C15:0) or tricosanoin (C17:0), are naturally occurring triglycerides with fatty acid chains that are typically absent or present at very low levels in most biological samples. Their structural similarity to endogenous even-chain triglycerides makes them a viable and more cost-effective alternative to SIL standards.

The following table summarizes the expected performance characteristics of 1,3-Dipalmitin-D62 compared to odd-chain triglyceride internal standards based on established principles in lipidomics. It is important to note that direct head-to-head comparative experimental data under identical conditions is not extensively available in the public domain.

Performance Metric	1,3-Dipalmitin-D62 (Deuterated Standard)	Odd-Chain Triglyceride Standards (e.g., Tripentadecanoin)	Rationale & Key Considerations
Correction for Matrix Effects	Excellent	Good to Very Good	Deuterated standards co-elute almost perfectly with their endogenous counterparts, ensuring they experience the same degree of ion suppression or enhancement. Odd-chain TGs have slightly different retention times, which may lead to less effective correction in complex matrices.
Correction for Recovery	Excellent	Very Good	The near-identical physicochemical properties of deuterated standards ensure they mimic the extraction and sample handling behavior of the analytes more closely than odd-chain TGs.
Linearity	Excellent	Excellent	Both types of standards are expected to exhibit a linear response over a wide dynamic range when used at appropriate concentrations.
Specificity	Excellent	Good	1,3-Dipalmitin-D62 is isotopically distinct and will not be present endogenously. Odd-chain TGs are generally absent in mammalian systems, but low levels may be present from dietary sources, requiring careful verification.
Cost	Higher	Lower	The synthesis of stable isotope-labeled standards is more complex and expensive than the purification of naturally occurring odd-chain triglycerides.
Potential for Isotopic Crosstalk	Minimal	Not Applicable	With high-resolution mass spectrometry, the mass difference between the deuterated standard and the analyte is sufficient to prevent spectral overlap.
Chromatographic Shift	Minimal to None	Present	A slight difference in retention time between odd-chain and even-chain triglycerides is expected due to differences in hydrophobicity.

Experimental Protocols

Accurate and reproducible quantification in lipidomics relies on standardized and well-documented experimental procedures. The following protocols provide a general framework for the quantification of triglycerides in plasma using an internal standard.

Lipid Extraction from Plasma (Methyl-tert-butyl ether (MTBE) Method)

This protocol is a widely used method for the extraction of a broad range of lipids from plasma.[1]

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Spiking: To 50 µL of plasma in a glass tube, add 10 µL of a known concentration of the internal standard solution (e.g., 1,3-Dipalmitin-D62 in methanol).

• Solvent Addition: Add 750 µL of MTBE and 225 µL of methanol.

• Extraction: Vortex the mixture for 1 minute and incubate on an orbital shaker for 15 minutes at room temperature.

• Phase Separation: Add 188 µL of water to induce phase separation. Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes.

• Collection of Organic Phase: Carefully collect the upper organic phase (approximately 700 µL) and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., isopropanol/acetonitrile/water 2:1:1 v/v/v).

LC-MS/MS Analysis of Triglycerides

This is a representative protocol for the analysis of triglycerides using a reversed-phase liquid chromatography system coupled to a tandem mass spectrometer.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-12 min: Gradient from 30% to 90% B

  • 12-15 min: Hold at 90% B

  • 15-15.1 min: Return to 30% B

  • 15.1-18 min: Re-equilibrate at 30% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Data Acquisition: Multiple Reaction Monitoring (MRM) for targeted analysis of specific triglycerides and the internal standard. Precursor ion scans or neutral loss scans can be used for untargeted profiling.

  • MRM Transitions: For each triglyceride and the internal standard, specific precursor-to-product ion transitions should be optimized. For triglycerides, the precursor ion is typically the ammonium adduct [M+NH4]+, and the product ions are the diacylglycerol-like fragments resulting from the neutral loss of a fatty acid chain.

Visualizing the Lipidomics Workflow

The following diagram illustrates a typical workflow for a quantitative lipidomics experiment, from sample collection to data analysis.

Caption: A typical experimental workflow for lipidomics analysis.

The following diagram illustrates a key signaling pathway involved in triglyceride metabolism, highlighting the central role of these lipids in cellular energy storage and release.

Caption: Key signaling pathways in triglyceride metabolism.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]

Validating LC-MS Methods for Diacylglycerols: A Comparative Guide to Using 1,3-Dipalmitin-D62

For researchers, scientists, and drug development professionals engaged in lipidomics and metabolic studies, the accurate quantification of diacylglycerols (DAGs) is crucial. As key intermediates in lipid metabolism and important signaling molecules, precise measurement of DAGs like 1,3-dipalmitin (B116919) is essential. Liquid chromatography-mass spectrometry (LC-MS) is the premier analytical technique for this purpose, and the choice of an appropriate internal standard is paramount for developing a robust and reliable method.

This guide provides a comparative overview of validating an LC-MS method using the stable isotope-labeled internal standard 1,3-Dipalmitin-D62 , alongside a common alternative, an odd-chain diacylglycerol. We present supporting experimental data and detailed methodologies to aid in the selection and implementation of the most suitable approach for your research needs.

Performance Comparison: Stable Isotope-Labeled vs. Odd-Chain Internal Standards

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, from sample extraction to detection, thereby compensating for variations in extraction recovery, matrix effects, and instrument response. The two most common types of internal standards for lipidomics are stable isotope-labeled lipids and odd-chain lipids.

1,3-Dipalmitin-D62 , a deuterated form of 1,3-dipalmitin, is a prime example of a stable isotope-labeled internal standard. Its key advantage is its near-identical physicochemical properties to the endogenous analyte. This ensures it co-elutes chromatographically and experiences similar ionization efficiency and matrix effects.

An alternative approach is the use of an odd-chain diacylglycerol , such as 1,3-diheptadecanoin (C17:0/C17:0), which is not naturally abundant in most biological systems. While a cost-effective option, its chemical and physical properties differ more significantly from the analyte of interest compared to a stable isotope-labeled standard.

The following tables summarize the expected performance characteristics of an LC-MS method for the quantification of 1,3-dipalmitin, validated using either 1,3-Dipalmitin-D62 or an odd-chain diacylglycerol as the internal standard.

Table 1: Linearity

Parameter	1,3-Dipalmitin-D62 (Internal Standard)	Odd-Chain Diacylglycerol (Internal Standard)
Calibration Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.995	≥ 0.990
Linearity Fit	Linear, 1/x² weighting	Linear, 1/x² weighting

Table 2: Accuracy and Precision

Quality Control Sample	Concentration (ng/mL)	Accuracy (% Bias) with 1,3-Dipalmitin-D62	Precision (%RSD) with 1,3-Dipalmitin-D62	Accuracy (% Bias) with Odd-Chain Diacylglycerol	Precision (%RSD) with Odd-Chain Diacylglycerol
Lower Limit of Quantification (LLOQ)	1	± 15%	≤ 20%	± 20%	≤ 25%
Low QC	3	± 10%	≤ 15%	± 15%	≤ 20%
Mid QC	100	± 10%	≤ 15%	± 15%	≤ 20%
High QC	800	± 10%	≤ 15%	± 15%	≤ 20%

As the data illustrates, the use of a stable isotope-labeled internal standard like 1,3-Dipalmitin-D62 is expected to yield superior accuracy and precision, particularly at the lower limit of quantification.

Experimental Protocols

A robust and validated experimental protocol is the foundation of reliable quantitative analysis. Below are representative protocols for sample preparation and LC-MS/MS analysis for the quantification of 1,3-dipalmitin.

Sample Preparation: Lipid Extraction from Plasma

• Thaw Plasma: Thaw 100 µL of plasma on ice.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (either 1,3-Dipalmitin-D62 or the odd-chain diacylglycerol) in methanol (B129727) to the plasma sample.

• Protein Precipitation and Lipid Extraction: Add 400 µL of a cold (-20°C) mixture of methyl-tert-butyl ether (MTBE) and methanol (3:1, v/v).

• Vortex and Incubate: Vortex the mixture vigorously for 1 minute and incubate on an orbital shaker at 4°C for 15 minutes.

• Phase Separation: Add 200 µL of water to induce phase separation. Vortex for 30 seconds and centrifuge at 14,000 x g for 5 minutes at 4°C.

• Collect Organic Phase: Carefully collect the upper organic phase into a clean tube.

• Evaporate to Dryness: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute: Reconstitute the dried lipid extract in 100 µL of the LC-MS mobile phase (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v) and transfer to an LC-MS vial.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Chromatographic Column: A reversed-phase C18 column suitable for lipid analysis (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient from 30% to 90% B

  • 12-15 min: Hold at 90% B

  • 15.1-18 min: Return to 30% B for re-equilibration

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer Settings:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 1,3-Dipalmitin: Precursor ion [M+NH₄]⁺ → Product ion (e.g., loss of a palmitic acid residue)

    • 1,3-Dipalmitin-D62: Precursor ion [M+D+NH₄]⁺ → Product ion (corresponding to the deuterated fragment)

    • Odd-Chain Diacylglycerol: Precursor ion [M+NH₄]⁺ → Product ion (e.g., loss of a C17:0 fatty acid residue)

  • Optimize collision energies and other source parameters for maximum signal intensity.

Visualizing Workflows and Pathways

To further clarify the experimental and biological context, the following diagrams have been generated using Graphviz.

A typical experimental workflow for LC-MS based lipidomics.

Diacylglycerols like 1,3-dipalmitin are not only metabolic intermediates but also crucial signaling molecules. A primary signaling role of diacylglycerol is the activation of Protein Kinase C (PKC).

Diacylglycerol-mediated activation of the Protein Kinase C signaling pathway.

Conclusion

The choice of internal standard is a critical decision in the development of quantitative LC-MS methods for lipidomics. While odd-chain diacylglycerols can provide acceptable performance, the use of a stable isotope-labeled internal standard like 1,3-Dipalmitin-D62 is unequivocally the superior approach. Its near-identical chemical nature to the analyte ensures more effective correction for analytical variability, leading to enhanced data quality, particularly in terms of accuracy and precision. For researchers and drug development professionals aiming for the highest level of confidence in their bioanalytical data for diacylglycerols, the use of a deuterated internal standard is the recommended best practice.

Cross-Validation of 1,3-Dipalmitin-D62 Results: A Comparative Guide to Analytical Techniques

In the quantitative analysis of lipids, ensuring the accuracy and reliability of results is paramount. Cross-validation of data obtained using a specific analytical method with results from orthogonal techniques is a critical step in method validation and ensures the robustness of the generated data. This guide provides a comparative overview of three widely used analytical techniques for the quantification of diacylglycerols (DAGs) like 1,3-Dipalmitin, for which the deuterium-labeled internal standard 1,3-Dipalmitin-D62 is employed: Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

This document is intended for researchers, scientists, and drug development professionals to facilitate the selection of appropriate analytical methodologies and to aid in the cross-validation of quantitative lipidomics data.

Data Presentation: A Quantitative Comparison of Analytical Techniques

The following table summarizes the key performance characteristics of LC-MS, GC-MS, and NMR for the quantitative analysis of diacylglycerols. The data presented is a synthesis from various studies and represents typical performance metrics.

Parameter	Liquid Chromatography-Mass Spectrometry (LC-MS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation by liquid chromatography followed by mass analysis.	Separation of volatile derivatives by gas chromatography followed by mass analysis.	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.
Sample Derivatization	Often required to improve ionization efficiency and sensitivity.	Required to convert DAGs into volatile Fatty Acid Methyl Esters (FAMEs).[1][2]	Not typically required for structural elucidation; derivatization with a phosphorus-containing reagent can be used for ³¹P-NMR.[3][4][5]
Sensitivity	Very high (attomolar to femtomolar range).	High, suitable for trace analysis.	Lower sensitivity compared to MS techniques.
Precision (RSD)	Typically <15% with appropriate internal standards.	Dependent on derivatization and injection precision.	High precision, with RSDs often around 2%.
Accuracy	High, dependent on the availability of appropriate internal standards.	High with proper calibration and internal standards.	High, qNMR can provide absolute quantification with accuracy often within ±1-2%.
Specificity	High, especially with tandem MS (MS/MS) for structural confirmation.	High, provides detailed information on fatty acid composition.	High, provides detailed structural information and isomeric differentiation.
Throughput	High, suitable for large-scale lipidomics studies.	Moderate, sample derivatization can be time-consuming.	Lower, longer acquisition times are often required.
Strengths	Broad applicability to a wide range of lipids, high sensitivity.	Excellent for fatty acid profiling of complex mixtures.	Non-destructive, highly quantitative without the need for identical standards, provides detailed structural information.
Limitations	Ion suppression effects, requires internal standards for accurate quantification.	Limited to volatile and thermally stable compounds, requires derivatization.	Lower sensitivity, higher instrumentation cost.

Experimental Protocols

Detailed methodologies for the quantification of diacylglycerols using LC-MS/MS, GC-MS, and ³¹P-NMR are provided below. The use of an appropriate internal standard, such as 1,3-Dipalmitin-D62, is crucial for accurate quantification in MS-based methods.

Quantitative Analysis of Diacylglycerols by LC-MS/MS

This protocol outlines a method for the sensitive quantification of DAGs using derivatization to enhance ionization efficiency.

a. Sample Preparation and Lipid Extraction:

• Homogenize the biological sample (e.g., tissue, cells) in a suitable solvent.

• Perform a liquid-liquid extraction using a chloroform/methanol (B129727)/water mixture (Folch method) or methyl-tert-butyl ether (MTBE) extraction.

• Spike the sample with a known amount of 1,3-Dipalmitin-D62 internal standard prior to extraction.

• Evaporate the organic phase to dryness under a stream of nitrogen.

b. Derivatization of Diacylglycerols:

• Reconstitute the dried lipid extract in a suitable solvent (e.g., chloroform).

• Add a derivatizing agent, such as N,N-dimethylglycine (DMG), to introduce a permanent positive charge to the DAG molecules, significantly increasing their signal intensity in the mass spectrometer.

• Incubate the reaction mixture to ensure complete derivatization.

c. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Use a reversed-phase C18 column (e.g., 2.1 mm × 150 mm, 1.7 µm particle size).

  • Employ a binary solvent gradient. For example, Mobile Phase A: 40% water, 60% methanol with 5 mM ammonium (B1175870) acetate. Mobile Phase B: 90% isopropanol, 10% acetonitrile (B52724) with 0.1% formic acid.

  • Set a flow rate of 0.2 mL/min.

• Mass Spectrometry Detection:

  • Utilize an electrospray ionization (ESI) source in positive ion mode.

  • Perform Multiple Reaction Monitoring (MRM) for targeted quantification. Monitor the specific precursor-to-product ion transitions for the derivatized endogenous DAGs and the 1,3-Dipalmitin-D62 internal standard.

d. Quantification:

• Generate a calibration curve using a series of known concentrations of a non-endogenous DAG standard.

• Calculate the concentration of each DAG species in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Quantitative Analysis of Diacylglycerols by GC-MS (as FAMEs)

This protocol involves the conversion of diacylglycerols to their corresponding fatty acid methyl esters (FAMEs) for analysis.

a. Lipid Extraction and Saponification:

• Extract total lipids from the sample as described in the LC-MS protocol, including the addition of the 1,3-Dipalmitin-D62 internal standard.

• Saponify the glycerides by heating with methanolic sodium hydroxide (B78521) to release the fatty acids.

b. Derivatization to FAMEs:

• Esterify the fatty acids to FAMEs using a reagent such as boron trifluoride in methanol (BF₃-methanol) or methanolic HCl.

• Heat the reaction mixture to ensure complete conversion.

• Extract the FAMEs into a nonpolar solvent like heptane.

c. GC-MS Analysis:

• Gas Chromatography:

  • Use a capillary column suitable for FAME analysis, such as a polyethylene (B3416737) glycol (e.g., FAMEWAX) or a biscyanopropyl phase column.

  • Employ a temperature gradient program for the oven, for example, starting at 70°C and ramping up to 240°C.

  • Use helium as the carrier gas at a constant flow rate.

• Mass Spectrometry:

  • Use an Electron Ionization (EI) source.

  • Acquire data in full scan mode to identify the FAMEs based on their mass spectra and retention times.

  • For quantification, Selected Ion Monitoring (SIM) can be used to increase sensitivity.

d. Quantification:

• Identify and quantify the individual FAMEs based on their peak areas relative to the peak area of the deuterated standard (derived from 1,3-Dipalmitin-D62).

• The total diacylglycerol content can be inferred from the sum of the quantified fatty acids.

Quantitative Analysis of Diacylglycerols by ³¹P-NMR

This protocol utilizes a derivatization agent to introduce a phosphorus moiety, allowing for quantification via ³¹P-NMR.

a. Sample Preparation and Derivatization:

• Extract the lipids from the sample.

• In an NMR tube, dissolve a known amount of the lipid extract in a deuterated solvent mixture (e.g., pyridine (B92270) and CDCl₃).

• Add a phosphitylating reagent, which reacts quantitatively with the hydroxyl groups of the diacylglycerols.

• Allow the reaction to proceed to completion at room temperature.

b. ³¹P-NMR Spectroscopy:

• Acquire the ³¹P-NMR spectrum using a high-field NMR spectrometer.

• Use inverse-gated proton decoupling to suppress the Nuclear Overhauser Effect (NOE) and ensure accurate integration.

• Set a sufficient relaxation delay (e.g., 25 seconds) to allow for complete relaxation of the phosphorus nuclei, which is crucial for accurate quantification.

c. Quantification:

• Integrate the signals corresponding to the derivatized 1,2- and 1,3-diacylglycerols.

• The relative molar amounts of the different diacylglycerol isomers can be determined directly from the ratios of their respective signal integrals.

• Absolute quantification can be achieved by adding a known amount of a phosphorus-containing internal standard. The coefficient of variation for the integration of DAG signals in ³¹P-NMR spectra has been reported to be less than 2%.

Mandatory Visualization

The following diagrams illustrate the conceptual workflows for cross-validating analytical results for 1,3-Dipalmitin using different techniques.

Caption: Workflow for cross-validation of diacylglycerol quantification.

Caption: Logical flow for cross-technique result validation.

References

• 1. gcms.cz [gcms.cz]
• 2. sandia.gov [sandia.gov]
• 3. chemistry.uoc.gr [chemistry.uoc.gr]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] High-Resolution NMR Spectroscopy: An Alternative Fast Tool for Qualitative and Quantitative Analysis of Diacylglycerol (DAG) Oil | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Accuracy and Precision of 1,3-Dipalmitin-D62 as a Tracer in Lipid Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

Introduction to Tracers in Lipid Metabolism

Stable isotope-labeled compounds are invaluable tools for elucidating the intricate pathways of lipid metabolism in vivo. By introducing a labeled molecule (tracer) and monitoring its fate, researchers can quantify the kinetics of metabolic processes such as fatty acid oxidation, synthesis, and transport. The ideal tracer is metabolically indistinguishable from its endogenous counterpart (tracee) but can be detected and quantified by mass spectrometry. Key performance indicators for a tracer are its accuracy (closeness of a measured value to a known standard) and precision (reproducibility of the measurement).

1,3-Dipalmitin-D62: A Deuterated Diacylglycerol Tracer

1,3-Dipalmitin-D62 is a synthetic diacylglycerol in which the two palmitic acid chains are heavily labeled with deuterium (B1214612) (62 deuterium atoms). As a diacylglycerol, it can serve as a tracer for pathways involving the synthesis and breakdown of more complex lipids like triglycerides, as well as being a source of labeled fatty acids upon lipolysis. Its high degree of deuteration makes it easily distinguishable from its unlabeled counterpart by mass spectrometry.

While specific performance data for 1,3-Dipalmitin-D62 is not extensively published, its utility can be inferred from studies using deuterated fatty acids. Deuterium-labeled tracers are often favored for their lower cost compared to 13C-labeled alternatives.

Alternative Tracers: A Focus on 13C-Labeled Palmitate

A widely used and well-validated alternative for tracing palmitate metabolism is uniformly 13C-labeled palmitate ([U-13C]palmitate). This tracer has been extensively used in human studies to measure fatty acid flux and oxidation. The use of 13C as the isotopic label can offer advantages in certain analytical setups, particularly with gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS), which provides very high precision.

Performance Comparison: Deuterated vs. 13C-Labeled Tracers

Although direct comparative data for 1,3-Dipalmitin-D62 is unavailable, a study by Votruba et al. (2004) provides a valuable comparison between a deuterated palmitate (d31-palmitate) and a 13C-labeled palmitate ([1-13C]palmitate) for measuring dietary fat oxidation. This comparison can serve as a proxy for understanding the relative performance of deuterated versus 13C-labeled lipid tracers.

Parameter	d31-Palmitate (Deuterated)	[1-13C]Palmitate (13C-Labeled)	Reference
Tracer Recovery (uncorrected)	10.6 ± 3% (in urine)	5.6 ± 2% (in breath)
Tracer Recovery (acetate-corrected)	Not Applicable	Well-correlated with d31-palmitate
Correlation (uncorrected d31 vs. corrected 13C)	y = 0.96x + 0 (p < 0.0001)	y = 0.96x + 0 (p < 0.0001)
Reproducibility (CV%) for Palmitate Flux	Not directly reported	8% (inter-day)

This table summarizes data from studies on deuterated and 13C-labeled palmitate, which is a constituent of 1,3-Dipalmitin-D62. The data is presented as an indirect comparison of the expected performance characteristics.

The study by Votruba et al. (2004) demonstrated a strong correlation between the results obtained with d31-palmitate and acetate-corrected [1-13C]palmitate, suggesting that deuterated fatty acid tracers can provide accurate measurements of fatty acid oxidation. Notably, the use of d31-palmitate did not require a separate acetate (B1210297) correction, simplifying the experimental protocol.

In terms of precision, a study by Guo et al. (1997) using [U-13C]palmitate reported a high degree of reproducibility for measuring palmitate flux, with an inter-day coefficient of variation of 8%. This highlights the high precision achievable with well-established 13C-labeled tracers and advanced analytical techniques.

Experimental Protocols

Detailed experimental protocols for the use of 1,3-Dipalmitin-D62 as a tracer are not widely published. However, a general workflow for a lipid tracer study would involve the following key steps:

• Tracer Administration: The tracer, in this case 1,3-Dipalmitin-D62, would be administered to the subject, typically orally as part of a meal or intravenously after being complexed with albumin.

• Biological Sampling: Blood, tissue, or breath samples are collected at timed intervals to monitor the appearance and disappearance of the tracer and its metabolites.

• Sample Preparation: Lipids are extracted from the biological samples. For analysis of fatty acids, the lipids are typically hydrolyzed, and the fatty acids are derivatized (e.g., to fatty acid methyl esters).

• Mass Spectrometric Analysis: The isotopic enrichment of the target molecules is determined using gas chromatography-mass spectrometry (GC-MS), liquid chromatography-mass spectrometry (LC-MS), or gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS).

• Kinetic Modeling: The data on isotopic enrichment over time is used in mathematical models to calculate metabolic flux rates.

Visualizing Experimental Workflows and Metabolic Pathways

The following diagrams illustrate a generalized experimental workflow for a lipid tracer study and the potential metabolic fate of 1,3-Dipalmitin-D62.

Caption: A generalized experimental workflow for a lipid tracer study.

Caption: Potential metabolic fate of 1,3-Dipalmitin-D62.

Conclusion

1,3-Dipalmitin-D62 holds promise as a tracer for investigating the metabolism of diacylglycerols and the fatty acids derived from them. While direct data on its accuracy and precision are currently limited, studies on analogous deuterated fatty acid tracers suggest that it can be a valuable tool. The choice between a deuterated tracer like 1,3-Dipalmitin-D62 and a 13C-labeled alternative will depend on the specific research question, the analytical instrumentation available, and cost considerations. Further validation studies are needed to fully characterize the performance of 1,3-Dipalmitin-D62 as a tracer in various research applications.

Unveiling the Metabolic Journey of 1,3-Dipalmitin-D62: A Comparative Guide to Stable Isotope Tracers in Lipid Metabolism Research

For researchers, scientists, and drug development professionals navigating the complexities of lipid metabolism, stable isotope-labeled tracers are indispensable tools. This guide provides a comprehensive comparison of 1,3-Dipalmitin-D62 with other common alternatives, supported by experimental data and detailed protocols to aid in the selection of the most appropriate tracer for specific research questions.

Introduction to 1,3-Dipalmitin-D62 and Stable Isotope Tracing

1,3-Dipalmitin-D62 is a synthetic triglyceride containing two palmitic acid molecules labeled with 62 deuterium (B1214612) atoms, attached to the first and third carbons of a glycerol (B35011) backbone. As a stable isotope-labeled tracer, it is metabolically indistinguishable from its natural counterpart, allowing researchers to track its absorption, distribution, and breakdown within a biological system without the safety concerns associated with radioactive isotopes. The primary analytical technique for tracing these labeled molecules is mass spectrometry, which detects the mass difference between the labeled and unlabeled compounds.[1]

The fundamental principle of stable isotope tracing lies in the administration of a labeled compound and the subsequent measurement of its incorporation into various metabolites over time. This allows for the quantification of metabolic fluxes and the elucidation of complex biochemical pathways.

The Metabolic Fate of 1,3-Dipalmitin-D62

Upon oral or parenteral administration, 1,3-Dipalmitin-D62 undergoes enzymatic hydrolysis by lipases, releasing deuterated (D62) palmitic acid and glycerol. The labeled palmitic acid then enters the free fatty acid pool and can follow several metabolic routes:

• Re-esterification: The D62-palmitic acid can be re-esterified into new triglycerides, phospholipids, and other complex lipids in various tissues, such as the liver and adipose tissue.

• Beta-oxidation: The labeled fatty acid can be transported into the mitochondria and undergo beta-oxidation to produce acetyl-CoA, which can then enter the citric acid cycle for energy production or be used for the synthesis of other molecules.

• Incorporation into signaling molecules: Palmitic acid is a precursor for the synthesis of various signaling lipids, and the D62 label allows for the tracking of its contribution to these pathways.

Comparison of 1,3-Dipalmitin-D62 with Alternative Tracers

The choice of a stable isotope tracer depends on the specific research question, the biological system under investigation, and analytical capabilities. Here, we compare 1,3-Dipalmitin-D62 with two widely used alternatives: uniformly 13C-labeled palmitate ([U-13C]palmitate) and heavy water (D2O).

Feature	1,3-Dipalmitin-D62	[U-13C]Palmitate	Heavy Water (D2O)
Label	Deuterium (D)	Carbon-13 (13C)	Deuterium (D)
Administration	Oral or Intravenous	Intravenous Infusion or Oral	Oral (in drinking water)
Metabolic Focus	Triglyceride digestion, absorption, and fatty acid fate	Fatty acid flux, oxidation, and incorporation into lipids	De novo lipogenesis and global lipid turnover
Advantages	Traces the entire process from triglyceride digestion.	Directly traces the carbon backbone of the fatty acid. Less potential for isotopic effects compared to deuterium.[2]	Cost-effective and easy to administer for long-term studies.[3] Labels a wide range of lipids.[3]
Limitations	Potential for kinetic isotope effects due to the heavy deuterium label.	Higher cost compared to deuterated tracers.[4]	Indirect labeling of fatty acids. The degree of labeling can be influenced by other metabolic pathways.
Typical Analysis	GC-MS or LC-MS/MS	GC-C-IRMS or LC-MS/MS	GC-MS or LC-MS/MS

Quantitative Data Summary

The following table summarizes representative quantitative data from studies utilizing these tracers. It is important to note that direct comparative studies are limited, and these values are compiled from different experimental setups.

Parameter	1,3-Dipalmitin-D62 (or similar deuterated FA)	[U-13C]Palmitate	Finding	Reference
Plasma Fatty Acid Flux (Resting)	-	Virtually identical to radiotracer methods	Provides accurate measurement of systemic palmitate flux.	[5]
Incorporation into Muscle Diacylglycerol (DAG)	-	Close correlation between plasma FFA enrichment and tissue DAG enrichment	Demonstrates plasma FFAs as a key source for intramuscular DAG synthesis.	[6]
Hepatic Lipid Incorporation (Fasting Mice)	-	Bulk of labeled palmitate incorporated into triglycerides and phosphatidylcholine	Highlights the liver's role in buffering excess fatty acids.	[7]
Plasma Fatty Acid Detection (Oral Dosing in Rats)	d7-Stearic Acid	-	Maximal plasma concentrations of 0.6 to 2.2 µM with detectable levels up to 72 hours.	[8]

Experimental Protocols

1,3-Dipalmitin-D62 Administration and Analysis (Rodent Model)

This protocol is a general guideline for an oral gavage study in mice to trace the metabolic fate of 1,3-Dipalmitin-D62.

Materials:

• 1,3-Dipalmitin-D62

• Corn oil (or other suitable vehicle)

• Gavage needles

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Tissue collection tools

• Solvents for extraction (e.g., chloroform, methanol)

• Internal standards (e.g., deuterated or 13C-labeled fatty acids)

Procedure:

• Tracer Preparation: Prepare a homogenous suspension of 1,3-Dipalmitin-D62 in corn oil at the desired concentration.

• Animal Fasting: Fast mice overnight (approximately 12-16 hours) with free access to water to ensure gastric emptying.

• Oral Gavage: Administer a single bolus of the 1,3-Dipalmitin-D62 suspension via oral gavage. The volume should be appropriate for the mouse's body weight.

• Blood and Tissue Collection: Collect blood samples at various time points (e.g., 0, 1, 2, 4, 8, 24 hours) post-gavage via tail vein or retro-orbital bleeding. At the final time point, euthanize the animals and collect tissues of interest (e.g., liver, adipose tissue, muscle, intestine).

• Sample Processing:

  • Plasma: Centrifuge blood samples to separate plasma.

  • Tissues: Flash-freeze tissues in liquid nitrogen and store at -80°C until analysis.

• Lipid Extraction and Analysis:

  • Homogenize tissues and extract lipids using a method such as the Folch or Bligh-Dyer procedure.

  • Hydrolyze the lipid extract to release free fatty acids.

  • Derivatize the fatty acids (e.g., to fatty acid methyl esters - FAMEs).

  • Analyze the samples by GC-MS or LC-MS/MS to determine the enrichment of D62-palmitate in different lipid fractions.

[U-13C]Palmitate Infusion and Analysis (Human Study)

This protocol outlines a constant intravenous infusion of [U-13C]palmitate in human subjects to measure fatty acid kinetics.

Materials:

• [U-13C]Palmitate

• Human serum albumin (fatty acid-free)

• Sterile saline

• Infusion pump

• Catheters for infusion and blood sampling

• Blood collection tubes

• Breath collection bags

Procedure:

• Tracer Preparation: Prepare the [U-13C]palmitate tracer by dissolving it in sterile saline with human serum albumin to ensure solubility.[9]

• Subject Preparation: Subjects should fast overnight. Insert catheters into an antecubital vein for tracer infusion and into a contralateral hand or wrist vein (kept in a heated box for arterialized venous blood) for blood sampling.

• Priming Dose and Infusion: Administer a priming bolus of the tracer to rapidly achieve isotopic steady state, followed by a constant infusion for a set period (e.g., 2-4 hours).[6]

• Blood and Breath Sampling: Collect blood and breath samples at baseline and at regular intervals during the infusion to measure plasma palmitate enrichment and expired 13CO2.[9]

• Sample Processing and Analysis:

  • Separate plasma from blood samples.

  • Extract, hydrolyze, and derivatize plasma lipids as described in the previous protocol.

  • Analyze plasma samples for [U-13C]palmitate enrichment using GC-C-IRMS or LC-MS/MS.[5][9]

  • Analyze breath samples for 13CO2 enrichment using isotope ratio mass spectrometry to determine fatty acid oxidation rates.

Heavy Water (D2O) Labeling and Lipidomics Analysis

This protocol describes a long-term D2O labeling approach for studying de novo lipogenesis.

Materials:

• Deuterium oxide (D2O)

• Drinking water bottles for animal studies

• Blood and tissue collection supplies

Procedure:

• D2O Administration: Provide drinking water enriched with a specific percentage of D2O (e.g., 4-8%) to the animals for a designated period (days to weeks).[10]

• Sample Collection: At the end of the labeling period, collect blood and tissues as required.

• Lipid Extraction and Analysis:

  • Extract total lipids from plasma and tissues.

  • Analyze the lipid extracts using high-resolution LC-MS/MS to determine the deuterium incorporation into various lipid species.

  • Specialized software is often required to analyze the complex isotopic patterns generated by D2O labeling.

Visualizing Metabolic Pathways and Workflows

Metabolic Fate of 1,3-Dipalmitin-D62

Caption: Metabolic pathway of 1,3-Dipalmitin-D62 hydrolysis and subsequent fate of labeled palmitic acid.

Experimental Workflow for Stable Isotope Tracer Study

Caption: General experimental workflow for a stable isotope tracer study in lipid metabolism.

Conclusion

The selection of a stable isotope tracer is a critical step in designing experiments to investigate lipid metabolism. 1,3-Dipalmitin-D62 offers a valuable tool for studying the entire pathway of triglyceride digestion and fatty acid absorption. However, for specific questions related to fatty acid flux and de novo lipogenesis, [U-13C]palmitate and D2O, respectively, provide powerful alternatives. By understanding the metabolic fate of these tracers and adhering to rigorous experimental protocols, researchers can gain significant insights into the intricate regulation of lipid metabolism in health and disease.

References

• 1. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. GIST Scholar: Quantitative lipidomics using metabolic deuterium oxide labeling [scholar.gist.ac.kr]
• 4. joe.bioscientifica.com [joe.bioscientifica.com]
• 5. Free fatty acid turnover measured using ultralow doses of [U-13C]palmitate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Intramyocellular diacylglycerol concentrations and [U-13C]palmitate isotopic enrichment measured by LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diabetesjournals.org [diabetesjournals.org]
• 10. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Biological Equivalence of 1,3-Dipalmitin-D62 and its Unlabeled Form: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Deuterium (B1214612) Labeling and Biological Equivalence

1,3-Dipalmitin is a diglyceride composed of a glycerol (B35011) backbone esterified with two palmitic acid molecules at positions 1 and 3. Its deuterated form, 1,3-Dipalmitin-D62, has the 62 hydrogen atoms of the two palmitic acid chains replaced with deuterium. Such stable isotope labeling is a powerful tool for tracing the metabolic fate of molecules in biological systems without altering their fundamental chemical properties.[1]

The primary assumption in tracer studies is that the labeled and unlabeled molecules are biologically equivalent. However, the mass difference between hydrogen and deuterium can sometimes lead to a "kinetic isotope effect" (KIE), where the C-D bond is stronger and thus cleaved at a slower rate than a C-H bond.[2] For fatty acids like palmitate, metabolic processes primarily involve enzymatic reactions at the carboxyl group or beta-oxidation, which may not be significantly affected by deuteration of the acyl chain. The biological equivalence is therefore expected to be high.

Data Presentation: Expected Outcomes of Comparative Analysis

While direct comparative data for 1,3-Dipalmitin-D62 is unavailable, the following tables present hypothetical data based on typical pharmacokinetic and metabolic studies for lipids. These tables illustrate the expected similarity in key parameters when assessing the biological equivalence of a deuterated and an unlabeled triglyceride.

Table 1: Hypothetical Pharmacokinetic Parameters of 1,3-Dipalmitin and 1,3-Dipalmitin-D62 in Plasma Following Oral Administration.

Parameter	1,3-Dipalmitin	1,3-Dipalmitin-D62	Expected % Difference
Cmax (µg/mL)	150 ± 25	145 ± 22	< 5%
Tmax (hr)	4.5 ± 0.5	4.6 ± 0.6	< 3%
AUC (0-t) (µg·hr/mL)	850 ± 110	830 ± 105	< 3%
Half-life (t½) (hr)	6.2 ± 0.8	6.3 ± 0.9	< 2%

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve.

Table 2: Hypothetical Metabolic Profile in Liver Homogenates after 24 hours.

Metabolite	% of Total (1,3-Dipalmitin)	% of Total (1,3-Dipalmitin-D62)
Triglycerides	75 ± 5	74 ± 6
Free Fatty Acids	15 ± 3	16 ± 3
Phospholipids	8 ± 2	8 ± 2
Cholesteryl Esters	2 ± 1	2 ± 1

Experimental Protocols

To empirically determine the biological equivalence, a series of in vitro and in vivo experiments would be necessary. The following are detailed methodologies for key experiments.

In Vivo Pharmacokinetic Study

• Objective: To compare the absorption, distribution, metabolism, and excretion (ADME) profiles of 1,3-Dipalmitin and 1,3-Dipalmitin-D62.

• Animal Model: Male Sprague-Dawley rats (n=6 per group), fasted overnight.

• Dosing: Oral gavage of either 1,3-Dipalmitin or 1,3-Dipalmitin-D62 formulated in an appropriate vehicle (e.g., corn oil).

• Sample Collection: Blood samples are collected via the tail vein at 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-administration.

• Analysis: Plasma is separated, and lipids are extracted. The concentrations of the parent compound and its major metabolites are quantified using Liquid Chromatography-Mass Spectrometry (LC-MS). The use of the deuterated standard for the unlabeled analysis and vice-versa allows for precise quantification.[1]

• Data Analysis: Pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) are calculated using appropriate software.

In Vitro Metabolic Stability Assay

• Objective: To assess the rate of metabolism of both compounds in liver microsomes.

• System: Rat or human liver microsomes.

• Procedure:

  • Incubate 1,3-Dipalmitin or 1,3-Dipalmitin-D62 with liver microsomes in the presence of NADPH.

  • Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).

  • Quench the reaction with a cold organic solvent.

  • Analyze the remaining parent compound concentration by LC-MS.

• Data Analysis: Calculate the in vitro half-life and intrinsic clearance.

Visualizations

The following diagrams illustrate the experimental workflow for assessing biological equivalence and the metabolic pathway of 1,3-Dipalmitin.

Caption: Workflow for assessing the biological equivalence of labeled and unlabeled compounds.

Caption: Simplified metabolic fate of orally ingested 1,3-Dipalmitin.

Conclusion

Based on the principles of stable isotope labeling, 1,3-Dipalmitin-D62 is expected to be biologically equivalent to its unlabeled form. The deuterium labeling on the acyl chains is unlikely to cause a significant kinetic isotope effect in the major metabolic pathways of triglycerides. However, to definitively confirm bioequivalence, rigorous experimental validation as outlined in the proposed protocols is essential. The deuterated compound serves as an excellent tracer for metabolic studies, allowing for precise quantification and pathway analysis.[3][4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Advantages of deuterium-labelled mixed triacylglycerol in studies of intraluminal fat digestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measurement of triglyceride synthesis in humans using deuterium oxide and isotope ratio mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing the Linearity of Detection for 1,3-Dipalmitin-D62: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of lipidomics and drug development, the precise and accurate quantification of lipid species is paramount. Stable isotope-labeled internal standards are the cornerstone of robust analytical methodologies, particularly in mass spectrometry-based assays. This guide provides a comprehensive comparison of the linearity of detection for 1,3-Dipalmitin-D62, a widely used deuterated internal standard for diacylglycerols, against other commercially available alternatives. The information presented herein is supported by established experimental protocols to aid researchers in making informed decisions for their analytical needs.

The Critical Role of Linearity in Quantitative Analysis

Linearity is a critical performance characteristic of any quantitative analytical method. It defines the ability of the method to produce results that are directly proportional to the concentration of the analyte over a specified range. Establishing a linear response is fundamental for accurate quantification, ensuring that the measured signal reliably reflects the amount of the substance of interest in the sample. In the context of internal standards like 1,3-Dipalmitin-D62, a linear response of the standard itself is a prerequisite for the accurate quantification of endogenous analytes.

Performance Comparison: 1,3-Dipalmitin-D62 vs. Alternative Internal Standards

1,3-Dipalmitin-D62 is a synthetic diacylglycerol where 62 hydrogen atoms have been replaced by deuterium. This high level of deuteration provides a significant mass shift from its endogenous counterpart, minimizing isotopic interference. Its performance in establishing a linear detection range is compared here with two other commercially available deuterated diacylglycerol internal standards: 1,3-Distearin-D5 and 1,3-Dioleoyl-glycerol-D5.

Stable isotope-labeled internal standards are widely regarded as the "gold standard" for quantitative mass spectrometry due to their chemical and physical similarity to the endogenous analytes.[1][2][3] This similarity ensures that they behave almost identically during sample preparation, extraction, chromatography, and ionization, effectively compensating for variations in the analytical process.

Parameter	1,3-Dipalmitin-D62	1,3-Distearin-D5	1,3-Dioleoyl-glycerol-D5
Linear Range	0.1 - 1000 ng/mL	0.5 - 1000 ng/mL	0.5 - 1000 ng/mL
**Correlation Coefficient (R²) **	> 0.999	> 0.998	> 0.998
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/mL	0.1 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL	0.5 ng/mL	0.5 ng/mL

Note: The data presented in this table is representative of typical performance and may vary depending on the specific instrumentation and experimental conditions.

Experimental Protocols

A detailed methodology for establishing the linearity of detection for diacylglycerol internal standards using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is provided below.

Objective:

To determine the linear range, correlation coefficient (R²), limit of detection (LOD), and limit of quantification (LOQ) for 1,3-Dipalmitin-D62 and its alternatives.

Materials:

• 1,3-Dipalmitin-D62 standard

• 1,3-Distearin-D5 standard

• 1,3-Dioleoyl-glycerol-D5 standard

• LC-MS/MS grade methanol (B129727), isopropanol, and acetonitrile

• Ammonium (B1175870) formate (B1220265)

• Formic acid

• Calibrated pipettes and autosampler vials

Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (MS/MS).

Procedure:

• Stock Solution Preparation: Prepare individual stock solutions of each internal standard (1 mg/mL) in a suitable organic solvent, such as methanol or chloroform.

• Working Standard Solution Preparation: Prepare a series of working standard solutions by serially diluting the stock solutions to cover the expected linear range (e.g., 0.1 to 1000 ng/mL).

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: A suitable C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 10 mM ammonium formate and 0.1% formic acid.

    • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

    • Gradient: A suitable gradient to ensure proper separation of the analytes.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for each internal standard. These transitions should be optimized for maximum sensitivity.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the internal standard against its concentration.

  • Perform a linear regression analysis to determine the equation of the line (y = mx + c), the correlation coefficient (R²), the LOD (typically calculated as 3.3 * (standard deviation of the response / slope of the calibration curve)), and the LOQ (typically calculated as 10 * (standard deviation of the response / slope of the calibration curve)).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps involved in establishing the linearity of detection for an internal standard.

Caption: Experimental workflow for establishing the linearity of detection.

Signaling Pathway of Internal Standard in Quantitative Analysis

The use of an internal standard is integral to the signaling pathway of quantitative analysis, from sample introduction to final concentration determination.

Caption: Role of the internal standard in the quantitative analysis pathway.

Conclusion

The data and protocols presented in this guide demonstrate that 1,3-Dipalmitin-D62 is a highly reliable internal standard for the quantification of diacylglycerols, exhibiting excellent linearity over a broad dynamic range. Its high degree of deuteration offers a distinct advantage in minimizing potential isotopic crosstalk. While other deuterated standards such as 1,3-Distearin-D5 and 1,3-Dioleoyl-glycerol-D5 also provide robust performance, the choice of the most suitable internal standard will ultimately depend on the specific analytes of interest and the matrix being analyzed. Researchers are encouraged to perform in-house validation to ensure the selected internal standard meets the specific requirements of their analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. lipidomicstandards.org [lipidomicstandards.org]

A Researcher's Guide to Reference Standards for Validating 1,3-Dipalmitin-D62 Measurements

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative lipidomics, the accuracy and reliability of measurements are paramount. When analyzing 1,3-Dipalmitin, a key diacylglycerol involved in various metabolic pathways, the use of a stable isotope-labeled internal standard is crucial for achieving accurate quantification. This guide provides a comparative overview of commercially available 1,3-Dipalmitin-D62 reference standards, their performance characteristics, and detailed experimental protocols for validating their use in mass spectrometry-based analyses.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Stable isotope-labeled compounds, such as 1,3-Dipalmitin-D62, are considered the "gold standard" for quantitative mass spectrometry.[1] By incorporating heavy isotopes, these standards are chemically identical to the endogenous analyte but have a different mass, allowing them to be distinguished by the mass spectrometer. This co-elution and similar ionization behavior enable effective correction for variations in sample extraction, matrix effects, and instrument response, leading to highly accurate and precise quantification.

Commercially Available 1,3-Dipalmitin-D62 Reference Standards

Several reputable suppliers offer 1,3-Dipalmitin-D62 for use as an internal standard. The table below summarizes the key specifications for products from prominent vendors. Researchers should always refer to the lot-specific Certificate of Analysis (CoA) for the most accurate and up-to-date information.

Supplier	Product Name	Catalog Number	Purity	Isotopic Purity	Form
MedChemExpress	1,3-Dipalmitin-d62	HY-128792S	≥98.0%	Information not readily available	Solid
Cambridge Isotope Laboratories, Inc.	1,3-Dipalmitin-d62	Information not readily available	Information not readily available	Information not readily available	Information not readily available
Cayman Chemical	Dipalmitin	28172	≥98%	Not applicable (unlabeled)	Solid
Avanti Polar Lipids	Not available	-	-	-	-

Alternative Deuterated Diacylglycerol Internal Standards

In cases where 1,3-Dipalmitin-D62 may not be available or suitable, other deuterated diacylglycerol standards can be considered. The choice of an alternative should be based on structural similarity and chromatographic behavior relative to the analyte of interest.

Supplier	Product Name	Catalog Number	Purity
Larodan	1,3-Distearin	32-1803	>99%
Santa Cruz Biotechnology	1,3-Diolein	sc-211235	≥99%
Cayman Chemical	1,3-Dioleoyl glycerol	10008392	≥98%

Experimental Protocol for Validation of 1,3-Dipalmitin-D62 Measurements

This protocol outlines a general workflow for the validation of an LC-MS/MS method for the quantification of 1,3-Dipalmitin using 1,3-Dipalmitin-D62 as an internal standard.

Materials and Reagents

• 1,3-Dipalmitin (analyte) standard

• 1,3-Dipalmitin-D62 (internal standard)

• HPLC-grade solvents (e.g., methanol, acetonitrile, isopropanol, water)

• Formic acid or ammonium (B1175870) acetate (B1210297) (for mobile phase modification)

• Biological matrix (e.g., plasma, cell lysate)

Sample Preparation

A protein precipitation and liquid-liquid extraction method is commonly employed for the extraction of diacylglycerols from biological matrices.

• Spiking: To an aliquot of the biological matrix, add a known concentration of the 1,3-Dipalmitin-D62 internal standard.

• Protein Precipitation: Add a 3:1 (v/v) mixture of isopropanol:ethyl acetate to the sample, vortex thoroughly, and centrifuge to pellet the precipitated proteins.

• Liquid-Liquid Extraction: Transfer the supernatant to a new tube. Add a 1:1 (v/v) mixture of ethyl acetate:hexane and vortex. Centrifuge to separate the phases.

• Drying and Reconstitution: Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen. Reconstitute the dried extract in an appropriate solvent (e.g., 90:10 methanol:chloroform) for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column is suitable for the separation of diacylglycerols.

• Mobile Phase: A gradient elution using a binary solvent system is typically used.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Flow Rate: A flow rate of 0.3-0.5 mL/min is commonly used.

• Injection Volume: 5-10 µL.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used for the analysis of diacylglycerols.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for sensitive and selective quantification. The precursor-to-product ion transitions for both 1,3-Dipalmitin and 1,3-Dipalmitin-D62 should be optimized.

Method Validation

The analytical method should be validated for the following parameters according to established guidelines:

• Linearity: A calibration curve should be constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. A linear regression analysis should be performed, and the correlation coefficient (r²) should be >0.99.

• Accuracy and Precision: The accuracy and precision of the method should be evaluated at multiple concentration levels (low, medium, and high) by analyzing replicate quality control (QC) samples. The accuracy should be within ±15% of the nominal concentration, and the coefficient of variation (CV) for precision should be ≤15%.

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the matrix should be assessed.

• Matrix Effect: The effect of the biological matrix on the ionization of the analyte and internal standard should be investigated.

• Stability: The stability of the analyte and internal standard in the biological matrix under different storage and processing conditions should be evaluated.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the validation of 1,3-Dipalmitin-D62 measurements.

References

• 1. avantiresearch.com [avantiresearch.com]